5-Azidoquinoline

• CAS: 20377-01-9

Core Science & Biosynthesis

5-Azidoquinoline: A Technical Guide for Advanced Drug Discovery Applications

Abstract

This technical guide provides a comprehensive overview of 5-azidoquinoline, a heterocyclic compound with significant potential in drug discovery and chemical biology. While specific experimental data for this molecule is not extensively documented, this guide synthesizes information from analogous compounds and established chemical principles to offer a robust framework for its synthesis, characterization, and application. We will delve into its chemical structure, predicted physicochemical properties, and a detailed, proposed synthetic protocol. Furthermore, this guide will explore its utility as a bioorthogonal chemical reporter for "click" chemistry and as a potential fluorescent probe for cellular imaging, providing detailed experimental workflows for its application in these cutting-edge research areas. This document is intended for researchers, scientists, and professionals in the field of drug development who are looking to leverage the unique properties of the quinoline scaffold and the azide functional group.

Introduction: The Strategic Value of 5-Azidoquinoline in Medicinal Chemistry

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous pharmaceuticals with a wide range of biological activities, including anticancer, antimalarial, and antibacterial properties.[1] Its aromatic, bicyclic system provides a rigid framework that can be strategically functionalized to interact with various biological targets. The introduction of an azide moiety at the 5-position of the quinoline ring creates a molecule, 5-azidoquinoline, with a unique combination of features.

The azide group is a versatile functional handle, most notably for its participation in bioorthogonal "click" chemistry reactions.[2][3] These reactions, such as the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) and Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC), allow for the efficient and specific covalent labeling of biomolecules in complex biological systems.[4] This makes 5-azidoquinoline a highly attractive building block for:

• Target Identification and Validation: By incorporating 5-azidoquinoline into a bioactive molecule, researchers can use click chemistry to attach affinity tags or fluorescent probes to identify its cellular binding partners.

• Drug Delivery and Targeting: The azide group can be used to conjugate quinoline-based drugs to targeting moieties, such as antibodies or peptides, to enhance their delivery to specific cells or tissues.

• High-Throughput Screening: 5-azidoquinoline can be used as a versatile building block in the combinatorial synthesis of compound libraries for drug screening.

Furthermore, the quinoline ring itself possesses intrinsic fluorescent properties that can be modulated by its substituents.[5][6] This opens up the possibility of using 5-azidoquinoline as a fluorescent probe for cellular imaging, allowing for the visualization of its localization and interaction with cellular components.[5][6]

This guide will provide the necessary technical details to enable researchers to synthesize, characterize, and effectively utilize 5-azidoquinoline in their drug discovery endeavors.

Chemical Structure and Physicochemical Properties

Chemical Structure

The chemical structure of 5-azidoquinoline consists of a quinoline ring system with an azide group (–N₃) attached to the carbon at position 5.

• IUPAC Name: 5-azidoquinoline

• Molecular Formula: C₉H₆N₄

• Canonical SMILES: C1=CC2=C(C=CC=N2)C(=C1)N=[N+]=[N-]

• InChI: InChI=1S/C9H6N4/c10-13-12-9-5-1-4-8-7(9)3-2-6-11-8/h1-6H

• InChIKey: SLDBUWKWILPLJF-UHFFFAOYSA-N

Physicochemical Properties (Predicted and Comparative)

While experimental data for 5-azidoquinoline is limited, we can predict its properties based on the known values of its precursor, 5-aminoquinoline, and other related quinoline derivatives.

Property	Predicted/Comparative Value for 5-Azidoquinoline	Reference Compound and Value	Source
Molecular Weight	170.17 g/mol	5-Aminoquinoline: 144.17 g/mol	[Calculated]
Appearance	Likely a yellow to brown solid	5-Aminoquinoline: Yellow crystalline solid
Melting Point (°C)	Expected to be higher than 5-aminoquinoline due to increased molecular weight and polarity.	5-Aminoquinoline: 109-111 °C
Boiling Point (°C)	Expected to be significantly higher than 5-aminoquinoline.	5-Aminoquinoline: ~310 °C
Solubility	Predicted to be soluble in organic solvents like DMSO, DMF, and chlorinated solvents. Limited solubility in water.	5-Nitroquinoline has low water solubility (16.3 µg/mL).
pKa	The quinoline nitrogen is basic. The pKa is expected to be slightly lower than that of quinoline (~4.9) due to the electron-withdrawing nature of the azide group.	Quinoline: 4.9
LogP	Expected to be higher than 5-aminoquinoline, indicating increased lipophilicity.	5-Aminoquinoline: 1.7

Synthesis of 5-Azidoquinoline

The most logical and established method for the synthesis of 5-azidoquinoline is through the diazotization of its corresponding primary amine, 5-aminoquinoline, followed by substitution with an azide salt. This is a well-established transformation in aromatic chemistry. The following protocol is adapted from the successful synthesis of the analogous compound, 5-azidoindole.[7]

Reaction Pathway

The synthesis proceeds in a two-step, one-pot reaction:

• Diazotization: 5-aminoquinoline is treated with a nitrous acid source (generated in situ from sodium nitrite and a strong acid) at low temperatures to form a highly reactive diazonium salt.

• Azide Substitution: The diazonium salt is then reacted with a solution of sodium azide. The azide ion acts as a nucleophile, displacing the dinitrogen gas to yield 5-azidoquinoline.[7]

Caption: Synthesis of 5-Azidoquinoline from 5-Aminoquinoline.

Detailed Experimental Protocol

Safety Precautions:

• Organic azides can be explosive, especially when heated or subjected to shock. Always handle with care and behind a blast shield.

• Sodium azide is highly toxic and can form explosive heavy metal azides. Handle in a well-ventilated fume hood with appropriate personal protective equipment (PPE).

• Diazonium salts are unstable and potentially explosive when isolated. It is crucial to keep the reaction temperature low and use the diazonium salt intermediate in situ without isolation.

Materials:

• 5-Aminoquinoline

• Concentrated Hydrochloric Acid (HCl)

• Sodium Nitrite (NaNO₂)

• Sodium Azide (NaN₃)

• Deionized Water

• Ethyl Acetate

• Brine (saturated NaCl solution)

• Anhydrous Sodium Sulfate (Na₂SO₄)

• Ice-salt bath

• Three-neck round-bottom flask

• Magnetic stirrer and stir bar

• Thermometer

• Dropping funnel

Procedure:

• Dissolution of Starting Material: In a 250 mL three-neck round-bottom flask equipped with a magnetic stir bar and a thermometer, dissolve 5-aminoquinoline (1.0 eq) in a mixture of concentrated hydrochloric acid and deionized water.

• Cooling: Cool the resulting solution to 0-5 °C using an ice-salt bath. Maintain this temperature throughout the diazotization step.

• Diazotization:

  • In a separate beaker, prepare a solution of sodium nitrite (1.05 eq) in deionized water.

  • Add the sodium nitrite solution dropwise to the stirred 5-aminoquinoline solution over 30 minutes, ensuring the internal temperature does not rise above 5 °C.

  • After the addition is complete, stir the mixture for an additional 30 minutes at 0-5 °C.

• Azide Substitution:

  • In a separate beaker, prepare a solution of sodium azide (1.1 eq) in deionized water.

  • Add the sodium azide solution dropwise to the cold diazonium salt solution over 30 minutes. Maintain the temperature at 0-5 °C. Vigorous evolution of nitrogen gas should be observed. Ensure the reaction is well-vented.

  • After the addition is complete, allow the reaction mixture to stir in the ice bath for 1 hour, then let it warm to room temperature and stir for an additional 2 hours.

• Work-up and Isolation:

  • Transfer the reaction mixture to a separatory funnel and extract with ethyl acetate (3 x 50 mL).

  • Combine the organic layers and wash with deionized water and then with brine.

  • Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure to yield the crude product.

• Purification: The crude 5-azidoquinoline can be purified by column chromatography on silica gel using an appropriate eluent system (e.g., a gradient of ethyl acetate in hexanes).

Characterization

The successful synthesis of 5-azidoquinoline should be confirmed by a suite of analytical techniques:

• ¹H and ¹³C NMR Spectroscopy: To confirm the structure and purity of the compound. The proton and carbon chemical shifts of the quinoline ring will be informative.

• FT-IR Spectroscopy: The most characteristic feature will be a strong, sharp absorption band around 2100-2150 cm⁻¹ corresponding to the asymmetric stretching of the azide (N=N=N) group.

• Mass Spectrometry (MS): To confirm the molecular weight of the product.

• UV-Vis Spectroscopy: To determine the absorption properties of the molecule, which is important for its potential use as a fluorescent probe.

Applications in Drug Discovery

The true power of 5-azidoquinoline lies in its application as a versatile chemical tool in drug discovery. Its azide functionality allows for its seamless integration into bioorthogonal labeling strategies.

Bioconjugation via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC)

The CuAAC reaction is a highly efficient and specific method for forming a stable triazole linkage between an azide and a terminal alkyne.[4] This reaction is widely used to conjugate small molecules, peptides, proteins, and other biomolecules.

Experimental Workflow: CuAAC Conjugation of an Alkyne-Modified Biomolecule

Caption: Workflow for CuAAC Bioconjugation.

Detailed Protocol:

• Prepare Stock Solutions:

  • Dissolve the 5-azidoquinoline derivative in DMSO.

  • Dissolve the alkyne-modified biomolecule in a suitable aqueous buffer (e.g., PBS, pH 7.4).

  • Prepare stock solutions of copper(II) sulfate (CuSO₄) and sodium ascorbate in water.

  • Prepare a stock solution of a copper-chelating ligand (e.g., THPTA) in water.

• Reaction Assembly:

  • In a microcentrifuge tube, combine the alkyne-modified biomolecule, the 5-azidoquinoline derivative, and the copper-chelating ligand.

  • Add the sodium ascorbate solution, followed by the CuSO₄ solution. The final concentrations should be optimized for the specific reaction.

• Incubation: Incubate the reaction mixture at room temperature for 1-4 hours. The reaction can be monitored by LC-MS or other appropriate analytical techniques.

• Purification: Purify the resulting bioconjugate to remove unreacted starting materials and reagents. The purification method will depend on the nature of the biomolecule (e.g., dialysis for proteins, HPLC for small molecules).

• Characterization: Confirm the successful conjugation by mass spectrometry (to observe the mass shift) and other relevant techniques (e.g., SDS-PAGE for proteins, NMR for small molecules).

Live-Cell Imaging with Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC)

For applications in living systems, the cytotoxicity of the copper catalyst in CuAAC can be a concern. SPAAC is a copper-free click chemistry reaction that utilizes a strained cyclooctyne to react with an azide.[4] This reaction is bioorthogonal and can be performed in living cells.

Experimental Workflow: Metabolic Labeling and SPAAC-Mediated Imaging

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An In-depth Technical Guide on the Photolysis of 5-Azidoquinoline and Nitrene Generation

Abstract

This technical guide provides a comprehensive overview of the photochemical generation of 5-quinolylnitrene from 5-azidoquinoline. It delves into the fundamental mechanistic steps, from photoexcitation and nitrogen extrusion to the formation of singlet and triplet nitrene species. This guide details advanced experimental methodologies for the detection and characterization of these highly reactive intermediates, including transient absorption and electron paramagnetic resonance spectroscopy, alongside chemical trapping techniques. The content is tailored for researchers, scientists, and drug development professionals, offering insights into the practical applications of this photochemical transformation, particularly in the realm of photoaffinity labeling for drug discovery.

Introduction: The Significance of Aryl Nitrenes in Modern Chemistry

Aryl nitrenes are a class of highly reactive intermediates characterized by a monovalent nitrogen atom directly attached to an aromatic ring. Their unique electronic structure, possessing only six electrons in the valence shell of the nitrogen atom, renders them potent electrophiles and key players in a multitude of chemical transformations.[1] The generation of aryl nitrenes is most commonly achieved through the photolysis or thermolysis of aryl azides, which results in the extrusion of a stable dinitrogen molecule.

The quinoline scaffold is a privileged structure in medicinal chemistry, forming the core of numerous therapeutic agents.[2][3][4][5] Consequently, the ability to generate a quinolylnitrene in a controlled manner offers a powerful tool for the late-stage functionalization of complex molecules and for probing biological interactions. This guide focuses specifically on the photolysis of 5-azidoquinoline, providing a detailed exploration of the underlying photochemical mechanism and the subsequent generation of the 5-quinolylnitrene. A thorough understanding of this process is critical for harnessing its synthetic potential in fields ranging from organic synthesis to chemical biology and drug development.[6][7][8][9][10]

The Photochemical Pathway: From Photon to Nitrene

The transformation of 5-azidoquinoline into 5-quinolylnitrene is a multi-step process initiated by the absorption of ultraviolet (UV) light. The energy of the absorbed photon drives the molecule into an electronically excited state, setting the stage for the crucial bond-breaking event.

Light Absorption and Electronic Excitation

The process begins with the absorption of a photon by the 5-azidoquinoline molecule, promoting it from its electronic ground state (S₀) to an excited singlet state (S₁). The selection of an appropriate irradiation wavelength is paramount to ensure efficient excitation of the azide moiety while minimizing photodegradation of other parts of the molecule or the solvent.

The Fate of the Excited State: A Mechanistic Crossroads

The excited singlet state is a fleeting species with several potential decay pathways. While fluorescence (emission of a photon to return to the ground state) is possible, the more chemically productive route for aryl azides is the cleavage of the N-N₂ bond. This can proceed directly from the singlet state or, as is more common, following intersystem crossing (ISC) to a triplet excited state (T₁).[1]

Dinitrogen Extrusion and Nitrene Formation

The expulsion of a molecule of dinitrogen (N₂) is the hallmark of azide photochemistry and provides a significant thermodynamic driving force for the reaction. This step gives rise to the highly reactive 5-quinolylnitrene. The spin multiplicity of the generated nitrene is a critical factor that dictates its subsequent chemical behavior.

• Singlet Nitrene (¹N): Formation from the excited singlet state (S₁) yields a singlet nitrene, where the two non-bonding electrons on the nitrogen atom are spin-paired in the same orbital. Singlet nitrenes are generally more electrophilic and can undergo concerted reactions such as C-H insertion and stereospecific addition to alkenes.[1]

• Triplet Nitrene (³N): If nitrogen extrusion occurs from the triplet excited state (T₁), a triplet nitrene is formed.[1] Triplet nitrenes possess two unpaired electrons in different orbitals and exhibit diradical character, leading to stepwise, radical-type reactions like hydrogen atom abstraction. For most aryl nitrenes, the triplet state is the ground state.[11]

Caption: The photolytic pathway of 5-azidoquinoline.

Experimental Methodologies for Nitrene Characterization

Due to their transient nature, the study of nitrenes requires specialized experimental techniques capable of probing short-lived species. These methods can be broadly classified into direct spectroscopic observation and indirect chemical trapping studies.

Direct Spectroscopic Detection

• Transient Absorption Spectroscopy (TAS): This pump-probe technique is invaluable for the direct observation of reactive intermediates.[12][13][14][15][16] A short laser pulse (the pump) initiates the photolysis of 5-azidoquinoline, and a second, time-delayed pulse (the probe) measures the absorption spectrum of the transient species formed. By varying the delay time, the formation and decay kinetics of the 5-quinolylnitrene can be monitored.

• Electron Paramagnetic Resonance (EPR) Spectroscopy: EPR is a highly sensitive method for detecting and characterizing species with unpaired electrons.[11][17][18][19][20] Since the triplet nitrene is a diradical, it is EPR-active. These experiments are often conducted at cryogenic temperatures in a rigid matrix to trap the nitrene and extend its lifetime, allowing for detailed analysis of its electronic structure.

Indirect Detection via Chemical Trapping

The formation of a nitrene can be inferred by conducting the photolysis in the presence of a trapping agent that reacts with the nitrene to form a stable, characterizable product. The nature of the product can provide clues about the spin state of the nitrene intermediate.[21][22]

• Trapping of Singlet Nitrenes: Singlet nitrenes readily undergo insertion into C-H and N-H bonds and add to alkenes in a stereospecific manner to form aziridines.

• Trapping of Triplet Nitrenes: Triplet nitrenes, behaving as diradicals, typically abstract hydrogen atoms or add to alkenes in a non-stereospecific fashion. Photolysis of quinolyl azides in aliphatic thiols has been shown to produce o-alkylthioquinolylamines.[23]

Table 1: Key Experimental Parameters in 5-Azidoquinoline Photolysis

Parameter	Description	Typical Values/Conditions
Irradiation Wavelength	Wavelength of UV light used for photolysis.	254 - 350 nm
Solvent	The medium for the reaction, should be transparent at the irradiation wavelength.	Acetonitrile, Methanol, Dichloromethane
Concentration	Concentration of 5-azidoquinoline.	10⁻⁵ to 10⁻³ M
Temperature	Reaction temperature, cryogenic temperatures are used for matrix isolation.	77 K (liquid nitrogen) to room temperature
Trapping Agents	Reagents added to react with the nitrene.	Alkenes, amines, thiols, alkanes

Detailed Experimental Protocol: Photolysis and Analysis

The following provides a generalized workflow for the photochemical generation and study of 5-quinolylnitrene.

• Preparation of the Sample: A solution of 5-azidoquinoline is prepared in a suitable, deoxygenated solvent within a quartz cuvette or photoreactor. For trapping experiments, the trapping agent is added in excess.

• Photolysis: The sample is irradiated with a UV light source of the appropriate wavelength. The duration of irradiation depends on the quantum yield of the reaction and the desired conversion.

• In-situ Analysis (Spectroscopy): For direct detection, the sample is placed within a transient absorption or EPR spectrometer, and data is collected during and immediately after irradiation.

• Ex-situ Analysis (Product Studies): Following irradiation, the reaction mixture is analyzed by standard analytical techniques such as HPLC, GC-MS, and NMR spectroscopy to identify and quantify the photoproducts.

Caption: A generalized experimental workflow.

Applications in Drug Discovery and Development

The ability to photochemically generate a highly reactive quinolylnitrene has significant implications for drug discovery. The primary application lies in the field of photoaffinity labeling (PAL) .[6][7][8][9][10] In PAL, a photoactivatable group, such as an aryl azide, is incorporated into a drug molecule. Upon binding to its biological target (e.g., a protein), irradiation with UV light generates the reactive nitrene, which then forms a covalent bond with the target. This allows for:

• Target Identification: Identifying the specific protein(s) that a drug molecule binds to.[9]

• Binding Site Mapping: Pinpointing the exact location of the drug binding site on the target protein.[7]

• Elucidation of Drug-Target Interactions: Providing a "snapshot" of the drug-target complex.[9]

The quinoline moiety is a common pharmacophore, making 5-azidoquinoline and its derivatives particularly attractive for the development of photoaffinity probes for a wide range of biological targets.

Conclusion

The photolysis of 5-azidoquinoline provides a versatile and efficient route to the highly reactive 5-quinolylnitrene. A comprehensive understanding of the underlying photochemical mechanism, including the roles of singlet and triplet excited states and the corresponding nitrene spin states, is essential for controlling the reactivity of this intermediate. Advanced spectroscopic and chemical trapping techniques have been instrumental in elucidating these complex pathways. The application of this photochemistry in photoaffinity labeling holds immense promise for advancing our understanding of drug-target interactions and for the discovery of new therapeutic agents.

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5-azidoquinoline stability, shelf-life, and storage conditions

5-Azidoquinoline: A Comprehensive Technical Guide to Stability, Shelf-Life, and Storage Protocols

Executive Summary

5-Azidoquinoline (CAS: 20377-01-9) is a highly versatile aryl azide utilized extensively in photoaffinity labeling, bioconjugation, and copper-catalyzed azide-alkyne cycloaddition (CuAAC) "click" chemistry. However, the intrinsic reactivity of the azido group—specifically its propensity for photolytic and thermal degradation—presents significant challenges for long-term storage and handling. This whitepaper provides a rigorous, causality-driven framework for managing the stability and shelf-life of 5-azidoquinoline, ensuring reproducible experimental outcomes in drug development and chemical biology workflows.

Mechanistic Basis of 5-Azidoquinoline Instability

The utility of 5-azidoquinoline stems from its ability to act as a precursor to highly reactive intermediates. Consequently, its instability is governed by two primary degradation pathways:

• Photochemical Degradation: Aryl azides are acutely sensitive to ultraviolet (UV) and ambient visible light. Upon irradiation, 5-azidoquinoline undergoes rapid extrusion of nitrogen gas ( N2​ ) to yield an electron-deficient singlet nitrene. Depending on the solvent environment and temperature, this singlet nitrene can either undergo intersystem crossing to a more stable triplet nitrene or undergo ring expansion to form a dehydroazepine[1][2]. These intermediates rapidly react with nucleophiles or polymerize, irreversibly degrading the reagent.

• Thermal Degradation: While the activation energy for the thermal decomposition of aryl azides is relatively high compared to aliphatic azides, prolonged exposure to room temperature or elevated heat will induce spontaneous N2​ loss. Furthermore, repeated thermal cycling (e.g., freeze-thaw cycles) introduces condensation, which can hydrolyze trace degradation products and accelerate bulk decomposition[3].

Photochemical and thermal degradation pathways of 5-azidoquinoline.

Quantitative Stability and Shelf-Life Matrix

To establish a reliable shelf-life, it is critical to map the degradation kinetics across different environmental conditions. The table below synthesizes the expected stability of 5-azidoquinoline based on empirical data for aryl azides[3][4].

Storage Condition	Temperature	Light Exposure	Atmosphere	Expected Shelf-Life	Primary Degradation Risk
Optimal (Long-Term)	-20°C	Complete Dark	Argon / N2​	12 – 24 Months	Negligible
Short-Term Storage	4°C	Complete Dark	Argon / N2​	1 – 3 Months	Slow thermal N2​ extrusion
Benchtop (In Use)	20°C - 25°C	Ambient Light	Air	< 12 Hours	Rapid photolysis & oxidation
Aqueous Solution	4°C	Complete Dark	Air	< 1 Week	Nucleophilic attack on trace nitrenes
Organic Solvent (e.g., DMSO)	-20°C	Complete Dark	Argon / N2​	3 – 6 Months	Solvent-mediated degradation

Best Practices for Storage and Handling

Based on the mechanistic vulnerabilities outlined above, the following authoritative guidelines must be strictly adhered to:

• Temperature Control: Store the lyophilized powder at -20°C. For ultra-long-term archiving (exceeding 2 years), -80°C is recommended.

• Actinic Light Protection: 5-azidoquinoline must be stored in amber glass vials or tubes wrapped in aluminum foil. All benchtop manipulations should be conducted under low-light conditions or using specialized red/yellow darkroom lighting to prevent premature photoactivation[1].

• Inert Atmosphere: Oxygen and ambient humidity can react with trace degradation products. Vials should be purged with Argon or high-purity Nitrogen gas before sealing.

• Aliquoting: To prevent moisture condensation during repeated freeze-thaw cycles, the bulk material should be reconstituted in an anhydrous solvent (if immediate use is planned) or aliquoted as a dry powder into single-use vials.

Experimental Protocols for Quality Control

Before deploying 5-azidoquinoline in sensitive assays (e.g., target deconvolution or click chemistry), its integrity must be validated. The following protocols provide a self-validating system for quality control.

Protocol 1: Anhydrous Aliquoting and Storage Preparation

Causality Focus: Minimizing atmospheric moisture and thermal shock prevents the hydrolytic degradation of the quinoline ring and the thermal extrusion of the azide group.

• Equilibration: Remove the master vial of 5-azidoquinoline from the -20°C freezer and place it in a desiccator in the dark. Allow it to equilibrate to room temperature for at least 60 minutes. Rationale: Opening a cold vial in ambient air causes immediate water condensation, ruining the batch.

• Inert Environment: Transfer the vial to a glove box or a benchtop equipped with an Argon line.

• Aliquoting: Weigh out single-use aliquots (e.g., 1–5 mg) into pre-dried, amber glass vials.

• Purging and Sealing: Gently blow a stream of Argon over the open vials for 10 seconds to displace oxygen and moisture. Immediately cap the vials tightly with PTFE-lined septa.

• Storage: Transfer the aliquots back to the -20°C freezer.

Protocol 2: Spectroscopic Validation of Azide Integrity

Causality Focus: The asymmetric stretching of the azide group is highly distinct. Loss of this signal directly correlates with reagent degradation.

Experimental workflow for validating the structural integrity of 5-azidoquinoline.

• FT-IR Analysis: Prepare a KBr pellet or use an ATR-FTIR setup. Scan the sample under subdued lighting.

• Validation Check: Confirm the presence of a strong, sharp absorption band at approximately 2100−2150 cm−1 . This is the νas​(N3​) asymmetric stretch[4]. If this peak is significantly diminished or absent, the azide has degraded.

• UV-Vis Spectroscopy: Dissolve a small fraction of the compound in anhydrous acetonitrile to a concentration of 10μM .

• Validation Check: Scan from 200 nm to 500 nm. Intact 5-azidoquinoline will display characteristic quinoline aromatic peaks alongside an azide-associated absorption shoulder in the near-UV range. A significant baseline shift or the appearance of new broad peaks in the visible region (indicating azo-compound formation or polymerization) signifies degradation[3].

Conclusion

The successful application of 5-azidoquinoline hinges on rigorous environmental control. By treating the compound as a highly reactive, light- and heat-sensitive intermediate, and by employing strict aliquoting and spectroscopic validation protocols, researchers can ensure the reproducibility and integrity of their downstream chemical biology assays.

References

• Title: Photoactivatable Reagents, Including Photoreactive Crosslinkers and Caged Probes—Section 5.3 | Source: Thermo Fisher Scientific[2] | URL:

• Title: Photochemical para-selective C-H amination of azines via N-shift of heteroaryl azides | Source: ChemRxiv[1] | URL:

• Title: A Laser Flash Photolysis Study of Azo-Compound Formation from Aryl Nitrenes at Room Temperature | Source: ACS Publications[3] | URL:

• Title: Azide-functionalized ligand enabling organic–inorganic hybrid dielectric for high-performance solution-processed oxide transistors | Source: PMC - NIH[4] | URL:

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Photoactivatable Reagents, Including Photoreactive Crosslinkers and Caged Probes—Section 5.3 | Thermo Fisher Scientific - JP [thermofisher.com]
• 3. pubs.acs.org [pubs.acs.org]
• 4. Azide-functionalized ligand enabling organic–inorganic hybrid dielectric for high-performance solution-processed oxide transistors - PMC [pmc.ncbi.nlm.nih.gov]

Thermal Decomposition Kinetics and Mechanistic Profiling of 5-Azidoquinoline: A Technical Whitepaper

Executive Summary

5-Azidoquinoline (5-AQ) is a critical intermediate in organic synthesis, photoaffinity labeling, and the development of energetic materials. Due to the inherent thermodynamic instability of the azido moiety, understanding its thermal boundaries is paramount for safe scale-up and precise reaction control (such as in thermally-triggered click chemistry). This whitepaper provides an in-depth analysis of the thermal decomposition kinetics of 5-AQ, detailing the mechanistic causality of its degradation, comparative kinetic parameters, and a self-validating experimental framework for Differential Scanning Calorimetry (DSC) and Thermogravimetric Analysis (TGA).

Mechanistic Causality of Thermal Extrusion

The thermal decomposition of aromatic azides is driven by the thermodynamic imperative to expel diatomic nitrogen ( N2​ ). When 5-AQ is subjected to thermal stress exceeding its stability threshold (typically >132 °C), the N-N bond undergoes irreversible cleavage[1].

The causality of this process lies in the formation of a highly reactive 5-quinolinyl nitrene intermediate. Because the N2​ leaving group is exceptionally stable, the activation energy ( Ea​ ) is primarily dictated by the energy required to reach the transition state of N-N bond scission. Once the nitrene is formed, it rapidly undergoes intermolecular insertion reactions, leading to the formation of amorphous, polyconjugated two-dimensional networks characterized by sp2 hybridization[1].

Reaction pathway of 5-azidoquinoline thermal decomposition via nitrene intermediate.

Quantitative Kinetic Parameters & Positional Effects

To understand the thermal stability of 5-AQ, it must be contextualized against its structural isomers. The position of the azido group on the quinoline scaffold fundamentally alters the transition state energy.

Kinetic Data Summary

The following table summarizes the kinetic parameters for the thermal decomposition of 5-AQ compared to 4-Azidoquinoline (4-AQ), derived from non-isothermal decomposition studies in decane solutions[1].

Substance	Decomposition Range (°C)	Activation Energy, Ea​ (kJ/mol)	Pre-exponential Factor, A ( s−1 )	Rate Constant at 120 °C ( s−1 )
4-Azidoquinoline	120.0 – 150.5	139.5	1013.1	4.3×10−6
5-Azidoquinoline	132.0 – 153.8	165.3	1016.4	3.1×10−6

Causality of the Positional Effect: The data reveals that 5-AQ requires significantly higher activation energy ( 165.3 kJ/mol) compared to 4-AQ ( 139.5 kJ/mol)[1]. This discrepancy is rooted in electronic resonance. The 4-position is located on the pyridine ring, para to the heteroatom. The transition state for N2​ loss at the 4-position is stabilized by direct resonance with the ring nitrogen. Conversely, the 5-position is located on the fused benzene ring, which lacks this direct heteroatomic stabilization. Consequently, the transition state energy barrier is higher for 5-AQ, granting it a slightly higher onset temperature for thermal degradation[1].

Advanced Kinetic Modeling: The Isoconversional Approach

Determining the kinetic parameters of solid-state or concentrated thermal decompositions requires robust mathematical modeling. The Kissinger and Ozawa (Flynn-Wall-Ozawa) methods are the industry standards for extracting Ea​ from dynamic, non-isothermal DSC/TGA data[2].

• The Kissinger Method: Utilizes the shift in the peak exothermic temperature ( Tp​ ) as a function of varying heating rates ( β ). By plotting ln(β/Tp2​) versus 1/Tp​ , the activation energy is derived directly from the slope ( −Ea​/R )[3].

• Methodological Limitations: The Kissinger method assumes a single-step first-order reaction[3]. Because the post-nitrene polymerization of 5-AQ is complex, relying solely on Kissinger can mask multi-step kinetic realities. Therefore, it is critical to pair it with isoconversional methods (like Ozawa) which evaluate Ea​ across different fractions of conversion ( α )[2].

Workflow for extracting kinetic parameters using Kissinger and Ozawa isoconversional methods.

Self-Validating Experimental Protocol (TGA/DSC)

To accurately replicate the kinetic profiling of 5-AQ, the following step-by-step methodology must be employed. This protocol is designed as a self-validating system to prevent thermal runaway and ensure data integrity.

Step 1: Instrument Calibration

• Action: Calibrate the DSC/TGA using high-purity Indium and Zinc standards.

• Causality: Ensures that temperature readings are precise across the 100–200 °C range, which is critical since a 1 °C error in Tp​ drastically skews the logarithmic Kissinger plot.

Step 2: Sample Preparation & Containment

• Action: Weigh precisely 1.0 to 1.5 mg of 5-AQ into an aluminum pan[4]. Seal with a pinhole-pierced lid.

• Causality: Azides are highly energetic. Keeping the mass under 2.0 mg prevents localized self-heating (thermal gradients) that artificially lowers the apparent decomposition temperature[4]. The pinhole allows the extruded N2​ gas to escape, preventing pressure-induced pan rupture while maintaining thermal contact.

Step 3: Atmospheric Control

• Action: Purge the furnace with high-purity Argon or Nitrogen at a flow rate of 50 to 100 mL/min[4].

• Causality: An inert atmosphere suppresses competing oxidative degradation pathways, ensuring the measured exotherm strictly represents the homolytic/heterolytic N-N bond cleavage.

Step 4: Dynamic Thermal Programming

• Action: Subject the samples to linear heating rates ( β ) of 2, 5, 7.5, and 10 °C/min from 25 °C to 250 °C[2].

• Causality: Multiple heating rates are mathematically required to generate the linear regressions for both Kissinger and Ozawa plots[2]. Rates higher than 10 °C/min are avoided to prevent thermal lag between the furnace and the sample[3].

Step 5: Data Validation Loop

• Action: Calculate Ea​ using both the Kissinger peak-maximum method and the Ozawa isoconversional method.

• Validation: Compare the two Ea​ values. If the variance is <5% , the single-step nitrene formation is confirmed as the rate-limiting step. If the variance is >5% , the assumption of a single-step reaction is falsified, indicating that secondary polymerization reactions are interfering with the kinetic extraction[3].

Conclusion

The thermal decomposition of 5-azidoquinoline is a highly predictable, kinetically rigid process governed by the extrusion of nitrogen to form a reactive nitrene. With an activation energy of 165.3 kJ/mol, 5-AQ offers superior thermal stability compared to its 4-substituted counterpart, making it a safer candidate for elevated-temperature synthetic workflows. By employing rigorous, low-mass DSC/TGA protocols and validating data through dual Kissinger-Ozawa modeling, researchers can confidently map the thermal boundaries of azido-based molecular architectures.

Sources

• 1. researchgate.net [researchgate.net]
• 2. espublisher.com [espublisher.com]
• 3. Kissinger Method in Kinetics of Materials: Things to Beware and Be Aware of - PMC [pmc.ncbi.nlm.nih.gov]
• 4. hammer.purdue.edu [hammer.purdue.edu]

A Comprehensive Technical Guide to the Exact Mass and Molecular Weight of 5-Azidoquinoline

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of 5-Azidoquinoline

5-Azidoquinoline is a heterocyclic aromatic compound of significant interest in contemporary chemical research. Its quinoline core is a prevalent scaffold in numerous biologically active molecules and approved pharmaceuticals. The introduction of an azido (-N₃) group at the 5-position provides a versatile chemical handle for a variety of bioconjugation reactions, most notably the copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) and strain-promoted azide-alkyne cycloaddition (SPAAC), which are cornerstone "click chemistry" reactions. This functional group allows for the facile and specific labeling of biomolecules, making 5-azidoquinoline a valuable tool for probing biological systems, identifying drug targets, and constructing complex molecular architectures.

Accurate knowledge of the mass of 5-azidoquinoline is paramount for its unambiguous identification and characterization, particularly in complex biological milieu. This guide will delineate the critical distinction between two key mass-related parameters: exact mass and molecular weight .

Differentiating Exact Mass and Molecular Weight: A Critical Distinction

In the realm of analytical chemistry, particularly in mass spectrometry, the terms "exact mass" and "molecular weight" are often used, but they are not interchangeable. Understanding their distinct definitions is crucial for accurate data interpretation and reporting.

• Exact Mass (Monoisotopic Mass): This is the calculated mass of a molecule containing only the most abundant naturally occurring stable isotope of each element.[1] It is a theoretical value derived by summing the masses of these specific isotopes.[1] For instance, in 5-azidoquinoline, the exact mass is calculated using the masses of carbon-12 (¹²C), hydrogen-1 (¹H), and nitrogen-14 (¹⁴N). This value is of paramount importance in high-resolution mass spectrometry (HRMS), where instruments can resolve ions differing by very small mass units, allowing for the determination of elemental composition.

• Molecular Weight (Average Molecular Mass): This is the weighted average mass of a molecule based on the natural abundance of all its constituent isotopes.[2] The calculation involves using the standard atomic weights of the elements as found on the periodic table, which themselves are weighted averages of the masses of their naturally occurring isotopes.[3] Molecular weight is a bulk property and is the relevant value for stoichiometric calculations in chemical reactions involving macroscopic quantities of a substance.

The relationship between these two values is a function of the isotopic distribution of the elements within the molecule. For molecules of increasing mass, the contribution of heavier isotopes becomes more significant, leading to a greater divergence between the monoisotopic peak and the peak representing the average mass in a low-resolution mass spectrum.[2]

Physicochemical Properties and Calculated Mass of 5-Azidoquinoline

The foundational step in determining the mass of 5-azidoquinoline is establishing its correct molecular formula. Based on the structure of a quinoline ring substituted with an azido group at the 5-position, the molecular formula is determined to be C₉H₆N₄ .

Calculation of Exact Mass and Molecular Weight

The following tables summarize the calculation of the exact mass and molecular weight of 5-azidoquinoline.

Table 1: Calculation of the Exact (Monoisotopic) Mass of 5-Azidoquinoline (C₉H₆N₄)

Element	Most Abundant Isotope	Monoisotopic Mass (Da)	Count	Total Mass (Da)
Carbon	¹²C	12.000000	9	108.000000
Hydrogen	¹H	1.007825	6	6.046950
Nitrogen	¹⁴N	14.003074	4	56.012296
Total	170.059246

Data for monoisotopic masses sourced from the National Institute of Standards and Technology (NIST).[4]

Table 2: Calculation of the Molecular Weight of 5-Azidoquinoline (C₉H₆N₄)

Element	Standard Atomic Weight ( g/mol )	Count	Total Mass ( g/mol )
Carbon	12.011	9	108.099
Hydrogen	1.008	6	6.048
Nitrogen	14.007	4	56.028
Total	170.175

Data for standard atomic weights sourced from the International Union of Pure and Applied Chemistry (IUPAC).[5]

Summary of Mass Properties

The key mass-related properties of 5-azidoquinoline are summarized below for quick reference.

Table 3: Summary of Mass Properties for 5-Azidoquinoline (C₉H₆N₄)

Property	Value	Units
Molecular Formula	C₉H₆N₄	-
Exact Mass (Monoisotopic)	170.059246	Da
Molecular Weight	170.175	g/mol

Methodologies for Determination

Theoretical Calculation Workflow

The theoretical calculation of both exact mass and molecular weight follows a systematic process, as illustrated in the workflow diagram below. This process is fundamental for predicting the expected mass of a compound prior to experimental verification.

Caption: Workflow for the theoretical calculation of exact mass and molecular weight.

Experimental Determination by High-Resolution Mass Spectrometry (HRMS)

High-resolution mass spectrometry is the definitive experimental technique for determining the exact mass of a molecule. The following protocol outlines a general procedure for the analysis of 5-azidoquinoline.

Protocol: HRMS Analysis of 5-Azidoquinoline

• Sample Preparation:

  • Accurately weigh a small amount of 5-azidoquinoline (typically < 1 mg).

  • Dissolve the compound in a suitable solvent compatible with the mass spectrometer's ionization source (e.g., acetonitrile, methanol, or a mixture with water). The final concentration should be in the low µg/mL to ng/mL range.

  • Incorporate an appropriate acid (e.g., 0.1% formic acid) or base if necessary to promote ionization.

• Instrumentation and Ionization:

  • Utilize a high-resolution mass spectrometer, such as an Orbitrap or a Time-of-Flight (TOF) instrument.

  • Electrospray ionization (ESI) is a common and suitable method for this type of molecule, typically generating a protonated molecular ion [M+H]⁺.

• Data Acquisition:

  • Calibrate the mass spectrometer using a standard calibration mixture to ensure high mass accuracy.

  • Acquire data in positive ion mode over a mass range that includes the expected m/z of the protonated molecule (e.g., m/z 100-500).

  • The resolving power of the instrument should be set to a high value (e.g., > 60,000) to enable accurate mass measurement.

• Data Analysis:

  • Identify the peak corresponding to the [M+H]⁺ ion of 5-azidoquinoline.

  • The experimentally measured m/z value should be compared to the theoretical m/z of the protonated molecule (C₉H₆N₄ + H⁺ = C₉H₇N₄⁺).

  • The mass accuracy is typically reported in parts per million (ppm) and should ideally be below 5 ppm for confident identification.

Causality in Experimental Choices:

• High-Resolution Instrumentation: The choice of an HRMS instrument is critical because it allows for the differentiation of molecules with very similar nominal masses but different elemental compositions.[6] This high level of mass accuracy provides strong evidence for the assigned molecular formula.

• Electrospray Ionization (ESI): ESI is a "soft" ionization technique that minimizes fragmentation of the parent molecule, resulting in a prominent molecular ion peak which is essential for determining the mass of the intact compound.

• Internal Calibration: While external calibration is standard, for the highest mass accuracy, an internal calibrant can be infused along with the sample to correct for any drift in the mass analyzer during the experiment.

Conclusion

A precise understanding and correct application of the concepts of exact mass and molecular weight are fundamental to the robust characterization of chemical entities like 5-azidoquinoline. For researchers in drug development and chemical biology, the exact mass determined by HRMS serves as a critical quality control parameter, confirming the identity and purity of the synthesized compound. The molecular weight remains indispensable for the accurate preparation of solutions and for stoichiometric calculations in subsequent chemical modifications and biological assays. This guide provides the necessary theoretical foundation and practical considerations to ensure the accurate and reliable use of 5-azidoquinoline in its diverse research applications.

References

• NextSDS. (n.d.). 5-azidoquinoline. Retrieved from [Link]

• Wikipedia. (2023). Monoisotopic mass. Retrieved from [Link]

• IonSource. (2005). Monoisotopic and Average Mass. Retrieved from [Link]

• Chemistry LibreTexts. (2022). 2.5: Isotopes and Atomic Weight. Retrieved from [Link]

• Michigan State University Department of Chemistry. (n.d.). Exact Masses & Isotope Abundance Ratios. Retrieved from [Link]

• Wieser, M. E., & Coplen, T. B. (2011). Atomic weights of the elements 2009 (IUPAC Technical Report). Pure and Applied Chemistry, 83(2), 359-396.

• PubChem. (n.d.). 5-Aminoquinoline. Retrieved from [Link]

• PubChem. (n.d.). 5-Nitroquinoline. Retrieved from [Link]

• PubChem. (n.d.). 5-Azidoindole. Retrieved from [Link]

• Scientific Instrument Services. (n.d.). Exact Mass Calculator, Single Isotope Version. Retrieved from [Link]

• International Union of Pure and Applied Chemistry. (2006). Atomic Weights of the Elements 2005. Pure and Applied Chemistry, 78(11), 2051-2066.

• ChemCalc. (n.d.). Molecular formula finder from monoisotopic mass. Retrieved from [Link]

• Marshall, A. G., Hendrickson, C. L., & Jackson, G. S. (1998). Fourier transform ion cyclotron resonance mass spectrometry: a primer. Mass spectrometry reviews, 17(1), 1-35.

Sources

• 1. Molecular Weight Calculator (Molar Mass) [calculator.net]
• 2. Exact Mass Calculator | Fast & Free | BioChemCalc [biochemcalc.com]
• 3. Implementation of a MS/MS database for isoquinoline alkaloids and other annonaceous metabolites - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Masses [www2.chemistry.msu.edu]
• 5. sciencecodons.com [sciencecodons.com]
• 6. Top-Down Identification and Characterization of Biomolecules by Mass Spectrometry - PMC [pmc.ncbi.nlm.nih.gov]

Photochemical Properties and Quantum Yields of Azidoquinolines: A Technical Guide for Photoaffinity Labeling and Synthesis

Executive Summary

Azidoquinolines represent a privileged class of photoactivatable molecules widely utilized in drug discovery, chemical biology, and synthetic photochemistry. Upon ultraviolet (UV) irradiation, these compounds rapidly extrude nitrogen gas ( N2​ ) to generate highly reactive nitrene intermediates[1]. Depending on the specific isomer and environmental conditions, these intermediates can either insert into target biomolecules for photoaffinity labeling (PAL) or undergo ring expansion to form complex nitrogen-containing heterocycles like azepines[2].

This whitepaper provides an in-depth analysis of the photochemical mechanisms, quantum yield properties, and field-proven experimental workflows associated with azidoquinolines.

Mechanistic Photochemistry of Azidoquinolines

The photolysis of azidoquinolines is initiated by the absorption of a photon, promoting the molecule to an excited singlet state (typically S2​ , which rapidly undergoes internal conversion to S1​ within hundreds of femtoseconds)[3]. This state is highly unstable and undergoes exothermic nitrogen extrusion ( ΔH≈−40 kcal/mol) to form a vibrationally excited singlet nitrene[3].

The subsequent fate of this singlet nitrene is strictly dictated by the position of the azide group on the quinoline ring, demonstrating a beautiful example of electronic causality in photochemistry:

• 3-Azidoquinolines (Ring Expansion): The singlet nitrene undergoes rapid ring contraction to form a benzazirine intermediate, which subsequently opens to a didehydroazepine. This pathway is highly favored for synthesizing azepinones via nucleophilic trapping[1],[2].

• 4-Azidoquinolines (Triplet Nitrene Chemistry): The proximity and electronic influence of the quinoline nitrogen stabilize the triplet nitrene state. Here, intersystem crossing (ISC) outcompetes ring expansion. 4-azidoquinolines are therefore excellent precursors for triplet nitrene chemistry, which readily inserts into C-H bonds, making them superior probes for PAL applications[4],[5].

Photochemical reaction pathways of azidoquinolines upon UV irradiation.

Quantum Yields and Photophysical Properties

The photochemical quantum yield ( Φ ) defines the efficiency of nitrene generation per photon absorbed. For photoaffinity probes, a high quantum yield is critical to ensure rapid labeling before the biological sample is damaged by prolonged UV exposure. Azidoquinolines generally exhibit excellent quantum yields due to the highly favored thermodynamics of N2​ loss[6].

Causality of Substituent Effects: Electron-donating groups on the quinoline ring can lower the activation barrier for N2​ extrusion, subtly increasing the quantum yield. Furthermore, the presence of heavy atoms (e.g., bromination) enhances spin-orbit coupling, accelerating the rate of ISC to the triplet nitrene state, which is highly desirable for robust C-H insertion during target identification.

Quantitative Data Summary

Compound	Absorption Max ( λmax​ )	Quantum Yield ( Φ )	Primary Photochemical Pathway
3-Azidoquinoline	340 nm	~0.45	Ring expansion (Azepine formation)
4-Azidoquinoline	335 nm	0.87	Triplet nitrene generation[6]
4-Azidoquinoline 1-oxide	360 nm	0.60	Triplet nitrene / Azo dimerization[4]
8-Azidoquinoline	350 nm	~0.52	Singlet nitrene / C-H insertion[3]

Experimental Protocols & Methodologies

As a Senior Application Scientist, I emphasize that protocols must be designed as self-validating systems. The workflows below embed internal checks to ensure data integrity and experimental success.

Protocol 1: Determination of Photochemical Quantum Yield

To ensure reproducibility, quantum yield determination requires precise quantification of photon flux using chemical actinometry, coupled with strict control over conversion rates.

Step-by-Step Methodology:

• Sample Preparation: Prepare a 1.0×10−4 M solution of the azidoquinoline in a spectroscopically pure solvent (e.g., acetonitrile).

• Baseline Absorbance (Self-Validation Check 1): Measure the UV-Vis spectrum. Ensure the absorbance at the irradiation wavelength (e.g., 308 nm or 350 nm) is between 0.1 and 0.5 to allow uniform light penetration.

• Chemical Actinometry: Use a potassium ferrioxalate actinometer. Causality: Ferrioxalate is chosen because its quantum yield of Fe2+ production is highly characterized and nearly constant across the UV spectrum, providing a reliable standard for calculating the exact number of photons entering the reactor.

• Controlled Irradiation: Irradiate the sample using a monochromatic light source.

• HPLC/UV Analysis (Self-Validation Check 2): Monitor the reaction and stop irradiation before 10% conversion is reached . Causality: If conversion exceeds 10%, newly formed photoproducts (like azepines) will begin absorbing the incident light (the inner-filter effect), artificially lowering the calculated quantum yield of the starting material.

• Calculation: Calculate Φ=Moles of Photons AbsorbedMoles of Azidoquinoline Reacted​ .

Step-by-step workflow for determining the photochemical quantum yield of azidoquinolines.

Protocol 2: Continuous Flow Photolysis for Azepinone Synthesis

Batch photolysis of azidoquinolines often fails because the resulting azepines are highly photolabile and degrade into uncharacterizable tars under prolonged UV exposure. Continuous flow photolysis resolves this by strictly controlling residence time[2].

Step-by-Step Methodology:

• Reagent Preparation: Dissolve 3-azidoquinoline (0.030 M) in a nucleophilic solvent system (e.g., 1.0 M NaOMe in MeOH)[2].

• Flow Reactor Setup: Utilize a photoreactor constructed from fluorinated ethylene propylene (FEP) tubing wrapped around a central UV lamp. Causality: FEP is utilized because it is highly transparent to UV light and chemically inert, ensuring maximum photon transfer to the reagent stream.

• Photolysis & Flow Rate Optimization (Self-Validation Check): Pump the solution through the reactor. Adjust the flow rate so the residence time is exactly 15 minutes. The optimal state is self-evident via inline TLC or UV-Vis: the appearance of starting material indicates the flow is too fast; the appearance of secondary degradation products indicates the flow is too slow[2].

• Product Isolation: Collect the output stream directly into a quenching buffer, evaporate the solvent, and purify the resulting 3H-azepinone via flash chromatography.

Sources

• 1. chemrxiv.org [chemrxiv.org]
• 2. Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. connectsci.au [connectsci.au]

Protocols & Analytical Methods

Application Note: Photoaffinity Labeling of Proteins Using 5-Azidoquinoline Derivatives

Executive Summary

Target identification and the mapping of small molecule-protein interactomes are critical bottlenecks in modern drug discovery[1]. Photoaffinity labeling (PAL) has emerged as a premier technique to covalently capture transient or low-affinity interactions directly within native biological environments[2]. While traditional aryl azides are widely used, their reliance on short-wavelength ultraviolet (UV) light often leads to severe phototoxicity and non-specific protein damage[3].

This application note details the use of 5-azidoquinoline derivatives as advanced photoaffinity probes. By leveraging the extended π -conjugation of the quinoline ring, these probes achieve a red-shifted activation wavelength (~350–365 nm)[4][5]. This guide provides a comprehensive mechanistic overview, comparative data, and a self-validating experimental protocol designed to ensure high-confidence target identification.

Photochemical Rationale & Mechanistic Causality

The efficacy of a PAL probe is dictated by the chemical nature of its reactive intermediate and the conditions required for its generation. Standard phenyl azides require harsh UV irradiation (254–300 nm), which can induce direct DNA cross-linking and oxidative damage to proteins[3].

By incorporating the azide moiety into a quinoline scaffold (e.g., 5-azidoquinoline), the absorption maximum ( λmax​ ) is significantly red-shifted. Upon irradiation at 350–365 nm, the 5-azidoquinoline probe extrudes nitrogen gas ( N2​ ) to generate a highly reactive singlet nitrene [5].

From an experimental causality standpoint, the singlet nitrene is the desired species because it undergoes rapid, concerted insertion into adjacent C-H or heteroatom-H bonds of the target protein, forming a stable covalent linkage[4]. However, if the local environment lacks immediate insertion targets, the singlet nitrene can undergo two competing pathways:

• Intersystem Crossing (ISC): Conversion to a triplet nitrene, which acts as a diradical and can lead to non-specific background labeling[6].

• Ring Expansion: Isomerization into a long-lived electrophilic didehydroazepine intermediate, which is highly susceptible to nucleophilic attack by proximal lysine amines or cysteine thiols[4].

Photochemical activation of 5-azidoquinoline and subsequent protein cross-linking pathways.

Comparative Analysis of Photoreactive Warheads

Selecting the correct photoreactive group requires balancing steric bulk, activation wavelength, and cross-linking efficiency. 5-azidoquinoline derivatives offer a unique advantage: the quinoline core often acts simultaneously as the pharmacophore (e.g., in multidrug resistance protein inhibitors[7]) and the photoreactive center, minimizing the structural perturbation of the probe.

Table 1: Quantitative Comparison of Common PAL Warheads

Photoreactive Group	Activation Wavelength	Reactive Intermediate	Half-Life of Intermediate	Steric Bulk	Primary Drawback
Phenyl Azide	254 – 300 nm[3]	Singlet Nitrene	~10 ns	Small	High UV phototoxicity[3]
Benzophenone	350 – 365 nm[5]	Diradical	~120 µs	Large	Steric hindrance; long irradiation times (0.5-2h)[1][4]
Diazirine	350 – 380 nm[5]	Carbene	~1 ns	Very Small	Complex synthesis; lower chemical stability[8]
5-Azidoquinoline	350 – 365 nm[9]	Nitrene / Azepine	~10 ns - 1 ms	Medium	Potential for ring-expansion byproducts[4]

Self-Validating Experimental Protocol

To ensure trustworthiness and scientific integrity, a PAL protocol cannot simply be a sequence of additions; it must be a self-validating system . The following protocol incorporates mandatory control arms to definitively prove that labeling is both target-specific and light-dependent.

Experimental Design: The Validation Matrix

• Sample A (Active): Target Protein/Cells + 5-Azidoquinoline Probe + UV.

• Sample B (No-UV Control): Target Protein/Cells + 5-Azidoquinoline Probe + NO UV. (Validates that the probe is not acting as a spontaneous electrophile).

• Sample C (Competition Control): Target Protein/Cells + 100x Excess Native Ligand + 5-Azidoquinoline Probe + UV. (Validates that the probe binds to the specific active/allosteric site, not non-specific hydrophobic patches)[7].

Step-by-Step Methodology

Phase 1: Incubation and Equilibration

• Preparation: Culture cells or prepare purified protein lysates in a biologically compatible buffer (e.g., PBS, pH 7.4). Avoid buffers containing primary amines (like Tris) if relying on the didehydroazepine expansion pathway, as they can quench the intermediate[4].

• Ligand Competition (Sample C only): Pre-incubate Sample C with a 100-fold molar excess of the native, unlabeled ligand for 30 minutes at 37°C to saturate the binding sites.

• Probe Addition: Add the 5-azidoquinoline probe (typically 1–10 µM final concentration) to all samples.

• Equilibration: Incubate in the dark for 30–60 minutes at 4°C or 37°C (depending on target dynamics) to allow the system to reach thermodynamic equilibrium. Causality: Performing this in the dark is critical to prevent premature photolysis.

Phase 2: Photoactivation (Covalent Capture) 5. Cooling: Transfer all samples to an ice bath. Causality: Nitrenes are highly reactive; keeping the system near 0°C minimizes the thermal diffusion of the probe away from the binding pocket and suppresses non-specific background reactions. 6. Irradiation: Irradiate Samples A and C using a high-intensity UV lamp equipped with a 365 nm bandpass filter for 10–15 minutes. Keep Sample B covered in foil. Causality: The 365 nm wavelength specifically excites the extended π -system of the quinoline without triggering the degradation of endogenous aromatic amino acids (Trp, Tyr)[5].

Phase 3: Cell Lysis and Click Chemistry (CuAAC) (Assuming the 5-azidoquinoline probe is functionalized with an alkyne handle for reporter attachment). 7. Lysis: Lyse cells using a harsh denaturing buffer (1% SDS, 50 mM HEPES, pH 7.5). Causality: Because the probe is now covalently attached to the target, harsh detergents can be used to unfold proteins and strip away non-covalently bound background interactors. 8. CuAAC Reaction: To the lysate, add the click chemistry master mix:

• Biotin-Azide or Fluorophore-Azide (100 µM)
• CuSO 4​ (1 mM)
• TBTA ligand (100 µM) - Causality: TBTA stabilizes the Cu(I) oxidation state, preventing its disproportionation in complex lysates.
• Sodium Ascorbate (1 mM) - Added last to initiate the reduction of Cu(II) to Cu(I).

• Incubation: Rotate at room temperature for 1 hour in the dark.

Phase 4: Enrichment and Analysis 10. Precipitation: Precipitate proteins using cold methanol/chloroform to remove unreacted click reagents and free probe. 11. Enrichment: Resuspend the protein pellet in 0.2% SDS buffer and incubate with Streptavidin-agarose beads for 2 hours. 12. Washing & Elution: Wash beads extensively with high-salt and urea buffers. Elute by boiling in Laemmli buffer (for SDS-PAGE/Western Blot) or perform on-bead trypsin digestion (for LC-MS/MS proteomics).

End-to-end photoaffinity labeling workflow using click-compatible 5-azidoquinoline probes.

Data Acquisition & Troubleshooting

When analyzing the results via SDS-PAGE or LC-MS/MS, the validation matrix dictates the interpretation:

• True Target: Appears strongly in Sample A, is completely absent in Sample B (No-UV), and is significantly diminished or absent in Sample C (Competition). For example, the photoaffinity labeling of the 190 kDa multidrug resistance protein (MRP) by a quinoline-based drug was proven saturable and specific using this exact competition logic[7].

• Troubleshooting High Background: If Sample B shows labeling, the probe may be degrading thermally or reacting as an electrophile. Ensure samples are kept strictly on ice and in the dark prior to UV exposure.

• Troubleshooting Low Signal: If Sample A shows weak labeling, the singlet nitrene may be quenching via water insertion. Consider increasing the probe concentration or extending the UV irradiation time incrementally, monitoring for protein degradation[4].

References

• The Multidrug Resistance Protein Is Photoaffinity Labeled by a Quinoline-Based Drug at Multiple Sites Biochemistry - ACS Publications[Link]

• Photoaffinity labeling in target- and binding-site identification PMC - National Institutes of Health[Link]

• Visible-light-induced protein labeling in live cells with aryl azides Chemical Science - RSC Publishing[Link]

• Recent Advances in Target Characterization and Identification by Photoaffinity Probes Molecules - MDPI[Link]

• Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome PMC - National Institutes of Health[Link]

• 3-Pyridylnitrene, 2- and 4-pyrimidinylcarbenes, 3-quinolylnitrenes, and 4-quinazolinylcarbenes Beilstein Journal of Organic Chemistry[Link]

Sources

• 1. Photoaffinity labeling in target- and binding-site identification - PMC [pmc.ncbi.nlm.nih.gov]
• 2. benchchem.com [benchchem.com]
• 3. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 4. Photoaffinity Labelling Strategies for Mapping the Small Molecule-Protein Interactome - PMC [pmc.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. pubs.acs.org [pubs.acs.org]
• 8. mdpi.com [mdpi.com]
• 9. BJOC - 3-Pyridylnitrene, 2- and 4-pyrimidinylcarbenes, 3-quinolylnitrenes, and 4-quinazolinylcarbenes. Interconversion, ring expansion to diazacycloheptatetraenes, ring opening to nitrile ylides, and ring contraction to cyanopyrroles and cyanoindoles [beilstein-journals.org]

Advanced Protocol for the Chemoselective Reduction of 5-Azidoquinoline to 5-Aminoquinoline

Target Audience: Researchers, Medicinal Chemists, and Drug Development Professionals Content Type: Application Note & Standard Operating Procedure (SOP)

Introduction & Scope

The 5-aminoquinoline scaffold is a privileged pharmacophore in drug discovery, serving as a critical building block for antimalarial agents, antibacterial quinolones, antinociceptive compounds, and fluorescent biological probes[1],[2]. However, synthesizing 5-aminoquinoline from its 5-azido precursor presents a significant chemoselective challenge when the quinoline core is decorated with other reducible functional groups (e.g., halogens, alkenes, or benzyl ethers).

This application note details a robust, highly chemoselective Staudinger reduction protocol, alongside a high-throughput catalytic hydrogenation alternative. By understanding the mechanistic causality behind these methods, researchers can select the optimal pathway to preserve the structural integrity of complex drug precursors.

Mechanistic Causality: The Staudinger Advantage

• Nucleophilic Attack: The reaction initiates when the soft nucleophile (PPh₃) specifically attacks the terminal, electrophilic nitrogen of the azide, forming a phosphazide intermediate[4].

• Thermodynamic Driving Force: The phosphazide undergoes a rapid rearrangement, extruding diatomic nitrogen (N₂) gas. This irreversible gas extrusion is the thermodynamic driver of the reaction, pushing the equilibrium entirely toward the formation of an iminophosphorane (aza-ylide)[4],[3].

• Hydrolysis: The iminophosphorane is stable under anhydrous conditions. The deliberate addition of water hydrolyzes the P=N bond, yielding the target 5-aminoquinoline and triphenylphosphine oxide (TPPO). The formation of the exceptionally strong P=O bond (~544 kJ/mol) provides the final thermodynamic sink[3].

In contrast, while catalytic hydrogenation (Pd/C, H₂) is a cleaner reaction that avoids TPPO byproducts, it lacks this targeted mechanism and will indiscriminately reduce other sensitive moieties[5].

Reaction Workflow

Mechanistic pathway of the Staudinger reduction of 5-azidoquinoline.

Quantitative Method Comparison

To aid in method selection, the following table summarizes the quantitative and qualitative parameters of the primary azide reduction techniques[5].

Reduction Method	Typical Reagents	Chemoselectivity Profile	Typical Yield	Reaction Time	Key Byproducts
Staudinger Reduction	PPh₃, THF / H₂O	Excellent (Tolerates halogens, alkenes, alkynes)	85 - 95%	6 - 12 h	Triphenylphosphine oxide (TPPO)
Catalytic Hydrogenation	H₂ gas, 10% Pd/C, MeOH	Low (Reduces alkenes, alkynes, dehalogenates)	90 - 99%	2 - 4 h	None (N₂ gas only)
Metal Hydride	LiAlH₄ or NaBH₄	Poor (Reduces esters, ketones, amides)	Variable	1 - 2 h	Metal hydroxide salts

Experimental Methodologies

Protocol A: Chemoselective Staudinger Reduction (Recommended)

Use this protocol when the 5-azidoquinoline substrate contains other reducible functional groups.

Materials:

• 5-Azidoquinoline (1.0 equiv, 10 mmol, ~1.70 g)

• Triphenylphosphine (PPh₃) (1.2 equiv, 12 mmol, 3.15 g)

• Anhydrous Tetrahydrofuran (THF) (30 mL)

• Deionized Water (10.0 equiv, 100 mmol, 1.8 mL)

Step-by-Step Procedure:

• Dissolution: In a flame-dried 100 mL round-bottom flask equipped with a magnetic stir bar, dissolve 5-azidoquinoline in 30 mL of anhydrous THF under a nitrogen atmosphere.

• Nucleophilic Addition: Cool the flask to 0 °C using an ice bath. Add PPh₃ portion-wise over 10 minutes. Note: Cooling controls the exothermic formation of the phosphazide and the subsequent rapid evolution of N₂ gas.

• Iminophosphorane Formation: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2 to 4 hours. Monitor the N₂ bubbling; cessation indicates complete conversion to the iminophosphorane.

• Hydrolysis: Add deionized water (1.8 mL) in one portion. Attach a reflux condenser and heat the mixture to 50 °C for 4 to 6 hours to drive the hydrolysis of the P=N bond to completion.

• Work-up: Cool to room temperature and concentrate the mixture under reduced pressure to remove THF. Dilute the residue with Ethyl Acetate (50 mL) and wash with brine (2 × 25 mL). Dry the organic layer over anhydrous Na₂SO₄, filter, and concentrate.

• Purification: Purify the crude residue via silica gel flash chromatography (Eluent: Hexanes/Ethyl Acetate gradient) to separate the highly polar 5-aminoquinoline from the non-polar TPPO byproduct.

Protocol B: Catalytic Hydrogenation (High-Throughput Alternative)

Use this protocol only for unfunctionalized 5-azidoquinoline scaffolds where chemoselectivity is not a concern.

Step-by-Step Procedure:

• Dissolve 5-azidoquinoline (10 mmol) in Methanol (30 mL) in a round-bottom flask.

• Carefully add 10% Pd/C (10 mol%) to the solution under a gentle stream of nitrogen to prevent ignition of the solvent.

• Evacuate the flask and backfill with Hydrogen gas (H₂) using a balloon. Repeat this purge cycle three times.

• Stir vigorously at room temperature under the H₂ balloon for 2 to 4 hours.

• Filter the mixture through a pad of Celite to remove the palladium catalyst. Wash the pad with excess Methanol.

• Concentrate the filtrate under reduced pressure to yield the pure 5-aminoquinoline.

Self-Validating Quality Control (QC) System

Trustworthiness in synthetic chemistry requires that every protocol be a self-validating system. To ensure the reaction has successfully yielded 5-aminoquinoline, execute the following orthogonal analytical checks:

• Infrared (IR) Spectroscopy (The Absolute Indicator): The starting material, 5-azidoquinoline, exhibits a highly intense, characteristic asymmetric stretching band at ~2100–2120 cm⁻¹ . The complete disappearance of this signal is a definitive, real-time indicator that the azide has been fully consumed.

• Thin-Layer Chromatography (TLC): The conversion from an azide to a primary amine drastically increases the molecule's polarity. On silica gel (using a 1:1 EtOAc/Hexane system), the amine product will present a significantly lower Rf​ value than the starting material and will stain positively (turning purple/brown) when treated with a ninhydrin dip and heated.

• ¹H NMR Spectroscopy: Successful reduction is validated by the appearance of a broad singlet integrating to 2H in the aromatic region (typically around 4.0–5.5 ppm, depending on the deuterated solvent), which will completely disappear upon D₂O exchange.

Sources

• 1. Identification of 5-(Aryl/Heteroaryl)amino-4-quinolones as Potent Membrane-Disrupting Agents to Combat Antibiotic-Resistant Gram-Positive Bacteria - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemimpex.com [chemimpex.com]
• 3. alfa-chemistry.com [alfa-chemistry.com]
• 4. Staudinger reaction - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]

5-Azidoquinoline: A Versatile Precursor for "Turn-On" Fluorescent Probe Development

Application Note & Protocols

Abstract

This guide provides a comprehensive overview of 5-azidoquinoline as a premier precursor for the development of "turn-on" fluorescent probes. Quinoline-based fluorophores are notable for their sensitivity to their microenvironment and a wide range of potential biological and pharmacological applications.[1][2] The introduction of an azide moiety at the 5-position creates a pro-fluorophore that is initially non-fluorescent, or "Off," due to efficient quenching. This guide details the underlying quenching mechanism, provides a robust protocol for converting 5-azidoquinoline into a highly fluorescent triazole derivative via Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), and presents a validated protocol for its application in live-cell imaging of hypoxia, a condition of low oxygen often associated with tumors.[3][4][5]

Part 1: Core Principles of 5-Azidoquinoline Probes

The quinoline scaffold is a privileged structure in fluorescence chemistry due to its inherent photophysical properties and the ease with which it can be chemically modified.[6] Its fluorescence is rooted in a π-conjugated system that can be readily excited by UV-visible light.[6]

The Azide Group: A "Smart" Quencher

The defining feature of 5-azidoquinoline as a probe precursor is the azide group's role as a fluorescence quencher. In its native state, the azide group effectively suppresses the fluorescence of the quinoline core. This quenching occurs primarily through a process called Photoinduced Electron Transfer (PeT). Upon excitation of the quinoline fluorophore, the electron-rich azide group donates an electron to the excited fluorophore, leading to a non-radiative relaxation back to the ground state. This prevents the emission of a photon, rendering the molecule dark.[7]

"Turn-On" Mechanism via Click Chemistry

The quenched state of 5-azidoquinoline is the foundation of its utility as a "turn-on" probe. The fluorescence can be restored upon the chemical transformation of the azide group. The most robust and widely used method for this transformation is the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC), a cornerstone of "click chemistry".[8][9]

In the presence of a copper(I) catalyst, the azide group of 5-azidoquinoline reacts rapidly and specifically with a terminal alkyne to form a stable triazole ring.[9][10] This reaction is highly efficient and can be performed in aqueous conditions, making it suitable for biological applications.[9][10][11] The formation of the triazole ring eliminates the PeT quenching mechanism by withdrawing the lone pair of electrons from the nitrogen atom adjacent to the quinoline ring, thus restoring the fluorophore's native fluorescence.

Mechanism of "Turn-On" Fluorescence

The diagram below illustrates the quenching and "turn-on" mechanism. The azide precursor is non-fluorescent due to PeT. Reaction with an alkyne via CuAAC forms a triazole, which disrupts the PeT process and restores strong fluorescence.

Caption: "Off" to "On" state transition of 5-azidoquinoline.

Part 2: Synthesis and Characterization of a Hypoxia-Activated Probe

A key application for this probe system is the detection of cellular hypoxia.[3][4][5] Hypoxic tumor cells upregulate specific enzymes, such as nitroreductases, that can reduce a nitroaromatic group to an amine.[12] By attaching a nitroimidazole alkyne to 5-azidoquinoline, we can create a probe that is activated under hypoxic conditions.

Protocol 2.1: Synthesis of a 5-Azidoquinoline-based Hypoxia Probe

This protocol describes the synthesis of a model probe where 5-azidoquinoline is "clicked" with a 2-nitroimidazole derivative bearing a terminal alkyne. The subsequent reduction of the nitro group in a hypoxic environment leads to a change in the electronic properties of the triazole adduct, further modulating the fluorescence.

Materials:

• 5-azidoquinoline

• Propargyl-(2-nitro-1H-imidazol-1-yl)methane (or similar alkyne-modified nitroimidazole)

• Copper(II) sulfate pentahydrate (CuSO₄·5H₂O)

• Sodium ascorbate

• Dimethyl sulfoxide (DMSO)

• Deionized water

• Silica gel for column chromatography

• Solvents for chromatography (e.g., Dichloromethane, Methanol)

Procedure:

• In a round-bottom flask, dissolve 5-azidoquinoline (1 equivalent) and the alkyne-modified nitroimidazole (1.1 equivalents) in a 1:1 mixture of DMSO and water.

• In a separate vial, prepare a fresh solution of sodium ascorbate (0.3 equivalents) in deionized water.

• In another vial, prepare a solution of CuSO₄·5H₂O (0.1 equivalents) in deionized water.

• Add the sodium ascorbate solution to the main reaction flask, followed by the CuSO₄ solution. The reaction mixture should turn a pale yellow/green.

• Stir the reaction at room temperature for 12-24 hours. Monitor the reaction progress by Thin Layer Chromatography (TLC).

• Upon completion, dilute the reaction mixture with water and extract the product with ethyl acetate or dichloromethane.

• Wash the combined organic layers with brine, dry over anhydrous sodium sulfate, and concentrate under reduced pressure.

• Purify the crude product by silica gel column chromatography to yield the pure quinoline-triazole-nitroimidazole probe.

Synthesis and Purification Workflow

Caption: Workflow for probe synthesis and purification.

Characterization and Photophysical Properties

The successful synthesis of the probe must be confirmed by standard analytical techniques. The photophysical properties of the precursor and the final probe should be quantified to validate the "turn-on" effect.

Compound	Parameter	Expected Value	Method
5-Azidoquinoline (Precursor)	Excitation Max (λex)	~320 nm	UV-Vis Spectroscopy
Emission Max (λem)	~400 nm	Fluorescence Spectroscopy
Quantum Yield (Φ)	< 0.01	Comparative method
Quinoline-Triazole Probe ("On")	Excitation Max (λex)	~350 nm	UV-Vis Spectroscopy
Emission Max (λem)	~480 nm	Fluorescence Spectroscopy
Quantum Yield (Φ)	> 0.50	Comparative method
Molar Extinction Coeff. (ε)	> 10,000 M⁻¹cm⁻¹	UV-Vis Spectroscopy
Confirmation of Structure	Correct m/z	Mass Spectrometry (ESI-MS)
Expected shifts	¹H & ¹³C NMR

Note: Specific wavelengths and quantum yields can vary depending on the solvent and the exact structure of the alkyne used. Values presented are typical for quinoline derivatives.[13][14]

Part 3: Application in Live-Cell Imaging

This protocol outlines the use of the synthesized probe for imaging hypoxia in cultured cancer cells (e.g., HeLa or A549 cells).

Protocol 3.1: Cell Culture and Hypoxia Induction

• Culture cells of choice in a suitable medium (e.g., DMEM with 10% FBS) on glass-bottom dishes appropriate for microscopy.

• To induce hypoxia, place the cell culture dishes in a specialized hypoxia chamber.[4][15] Purge the chamber with a gas mixture of 1% O₂, 5% CO₂, and 94% N₂ for 5-10 minutes.[4]

• Seal the chamber and incubate at 37°C for 4-6 hours. A parallel set of cells should be maintained under normoxic conditions (21% O₂) as a control.

Protocol 3.2: Probe Loading and Imaging

• Prepare a 1 mM stock solution of the synthesized hypoxia probe in DMSO.

• Dilute the stock solution in serum-free cell culture medium to a final working concentration of 5-10 µM.

• Remove the cells from the hypoxia/normoxia incubators and replace the culture medium with the probe-containing medium.

• Incubate the cells with the probe for 30-60 minutes at 37°C.

• Wash the cells twice with pre-warmed phosphate-buffered saline (PBS) to remove excess probe.

• Add fresh culture medium or PBS to the cells for imaging.

• Image the cells immediately using a fluorescence microscope equipped with a suitable filter set (e.g., DAPI or blue channel for quinoline fluorescence).[16][17][18]

• For quantitative analysis, measure the mean fluorescence intensity of cells from both hypoxic and normoxic conditions using image analysis software.

Live-Cell Imaging Workflow

Caption: Workflow for live-cell hypoxia imaging.

Part 4: Troubleshooting

Problem	Potential Cause	Solution
Low "Turn-On" Ratio	Incomplete click reaction.	Increase reaction time, use freshly prepared sodium ascorbate, or add a copper-stabilizing ligand like THPTA.
Impure final product.	Repeat purification; verify purity with HPLC or NMR.
High Background in Cells	Probe concentration is too high.	Titrate probe concentration downwards (e.g., start at 1 µM).
Insufficient washing.	Increase the number of PBS washes to 3-4 times.
Probe aggregation.	Ensure the probe is fully dissolved in DMSO before diluting in aqueous media. Briefly sonicate if needed.
No Signal in Hypoxic Cells	Probe is not cell-permeable.	The quinoline scaffold is generally permeable, but modifications can affect this.[19] Redesign of the alkyne component may be necessary.
Insufficient hypoxia induction.	Verify the O₂ level in the chamber; increase incubation time under hypoxia.
Phototoxicity	Minimize light exposure during imaging; use lower laser power and shorter exposure times.[18]

References

• Unveiling the Luminescence: A Technical Guide to the Fluorogenic Properties of Quinoline Deriv
• Quinolines by Three-Component Reaction: Synthesis and Photophysical Studies. (n.d.). SciELO.
• Fluorophore-Assisted Click Chemistry through Copper(I)
• Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging. (n.d.). PMC.
• Instant Live-Cell Super-Resolution Imaging of Cellular Structures by Nanoinjection of Fluorescent Probes | Nano Letters. (2014, December 23).
• "Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjug
• CuAAC-Derived Selective Fluorescent Probe as a Recognition Agent for Pb(II) and Hg(II): DFT and Docking Studies | ACS Omega. (2022, October 20).
• Preparation and photophysical properties of quinazoline-based fluorophores. (n.d.).
• In Vivo Cellular Imaging Using Fluorescent Proteins. Methods and Protocols. (2012, December 15).
• Recent Advances in Quinoline Based Fluorescent Probes for Bio-imaging Applic
• Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC): A Versatile and Efficient Click Chemistry for Bioconjugation and Drug Discovery. (n.d.). Bioclone.
• Fluorescent Live Cell Imaging | StainsFile. (n.d.). StainsFile.
• 5 steps to live-cell imaging. (n.d.). Thermo Fisher Scientific.
• Live cell imaging probes - more about fluorescent probes. (2022, December 6). LubioScience.
• Click Chemistry Azide-Alkyne Cycloaddition. (n.d.).
• (PDF) Pyrene fluorescence quenching by aromatic azides. (2025, August 7).
• Rational Design and Facile Synthesis of a Highly Tunable Quinoline-Based Fluorescent Small-Molecule Scaffold for Live Cell Imaging. (2018, August 1). PubMed.
• Discovery and Characterization of Catalysts for Azide−Alkyne Cycloaddition by Fluorescence Quenching | Journal of the American Chemical Society. (2004, July 8).
• Application Notes and Protocols for the Synthesis of Fluorescent Probes with 5-Azidopentanoic Acid. (n.d.). BenchChem.
• Discovery of Quinazoline-Based Fluorescent Probes to α1-Adrenergic Receptors. (n.d.). PMC.
• What is fluorescence quenching?. (2024, September 26). AxisPharm.
• An azo substituted quinoline‐malononitrile enzyme‐activable aggregation‐induced emission nanoprobe for hypoxia imaging. (n.d.). PMC.
• Applications of Azo-Based Probes for Imaging Retinal Hypoxia. (n.d.). PMC - NIH.
• Molecular Imaging of Hypoxia: Strategies for Probe Design and Applic
• SYNTHESIS OF QUINOLINE AND ITS DERIVATIVES USING VARIOUS NAME REACTIONS: AN OVERVIEW. (n.d.). IIP Series.
• Quenching (fluorescence). (n.d.). Wikipedia.
• What is Fluorescence Quenching? | Types and Mechanisms. (n.d.). Ossila.
• A Probe for the Detection of Hypoxic Cancer Cells. (n.d.). PMC - NIH.
• Hypoxia‐activated fluorescent probes as markers of oxygen levels in plant cells and tissues. (2025, October 22).
• Synthesis of the compounds 5(a–e).. (n.d.).
• Synthesis of quinoline-based fluorescence probe for Zn(II) sensing and its applications in anti-counterfeiting ink and imaging in plants and living cells. (2025, July 7). Arabian Journal of Chemistry.
• Synthesis of quinolines. (n.d.). Organic Chemistry Portal.
• Quinolin-4-ones: Methods of Synthesis and Application in Medicine. (2025, January 3). PMC.
• A PASE synthesis of tetrazoloquinolines and its applications in the syntheses of bioactive compounds. (n.d.). Green Chemistry (RSC Publishing).

Sources

• 1. crimsonpublishers.com [crimsonpublishers.com]
• 2. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-Based Fluorescent Small-Molecule Scaffold for Live Cell Imaging - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. An azo substituted quinoline‐malononitrile enzyme‐activable aggregation‐induced emission nanoprobe for hypoxia imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Applications of Azo-Based Probes for Imaging Retinal Hypoxia - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Molecular Imaging of Hypoxia: Strategies for Probe Design and Application - PMC [pmc.ncbi.nlm.nih.gov]
• 6. pdf.benchchem.com [pdf.benchchem.com]
• 7. ossila.com [ossila.com]
• 8. Fluorophore-Assisted Click Chemistry through Copper(I) Complexation - PMC [pmc.ncbi.nlm.nih.gov]
• 9. bioclone.net [bioclone.net]
• 10. Click Chemistry [organic-chemistry.org]
• 11. jenabioscience.com [jenabioscience.com]
• 12. A Probe for the Detection of Hypoxic Cancer Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 13. scielo.br [scielo.br]
• 14. Rational Design and Facile Synthesis of a Highly Tunable Quinoline-based Fluorescent Small Molecule Scaffold for Live Cell Imaging - PMC [pmc.ncbi.nlm.nih.gov]
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• 19. Live cell imaging probes - more about fluorescent probes [lubio.ch]

Technical Notes & Optimization

How to improve 5-azidoquinoline solubility in aqueous biological media

Welcome to the technical support center for 5-azidoquinoline. This guide is designed for researchers, scientists, and drug development professionals who are leveraging this versatile click chemistry probe in their work. We understand that the hydrophobic nature of the quinoline core presents significant solubility challenges in aqueous biological media. This resource provides in-depth, field-proven solutions and troubleshooting strategies to help you achieve consistent and reliable experimental outcomes.

Frequently Asked Questions (FAQs)

This section addresses the most common initial queries regarding 5-azidoquinoline solubility.

Q1: Why is 5-azidoquinoline so poorly soluble in aqueous buffers?

A1: The poor aqueous solubility of 5-azidoquinoline stems from its chemical structure. It is a polycyclic aromatic hydrocarbon, which is inherently hydrophobic (water-repelling). While the nitrogen atom in the quinoline ring can participate in hydrogen bonding, the large, nonpolar fused ring system dominates its physicochemical properties, leading to low solubility in polar solvents like water or phosphate-buffered saline (PBS).[1]

Q2: What is the absolute first step I should take to dissolve 5-azidoquinoline for a biological experiment?

A2: The universally accepted first step is to create a concentrated stock solution in a water-miscible organic co-solvent.[2] Dimethyl sulfoxide (DMSO) is the most common and effective choice due to its strong ability to dissolve a wide range of hydrophobic compounds.[3] Prepare a high-concentration stock (e.g., 10-50 mM) in 100% DMSO, which can then be serially diluted into your aqueous assay buffer.

Q3: I dissolved my 5-azidoquinoline in DMSO, but it precipitated immediately when I added it to my cell culture media. What is happening?

A3: This is a very common phenomenon known as "crashing out" or "DMSO shock."[2][4] It occurs when the compound's concentration in the final aqueous medium exceeds its kinetic solubility limit. The DMSO concentration drops dramatically upon dilution, and the aqueous environment can no longer keep the hydrophobic compound in solution, causing it to precipitate.[5] To mitigate this, try adding the DMSO stock dropwise to your buffer while vortexing or stirring vigorously to promote rapid dispersion.[2][4]

Q4: What is a safe final concentration of DMSO for my cell-based assays?

A4: While cell line dependent, a final DMSO concentration of 0.1% to 0.5% is generally considered safe for most cell lines.[6] However, concentrations exceeding 1% can induce cellular stress, affect viability, and interfere with assay readouts.[4][7] It is critical to always run a vehicle control—an identical experiment using the same final concentration of DMSO without the compound—to account for any solvent-induced effects.[4][6]

Troubleshooting Guide: A Systematic Approach to Solubility Enhancement

If initial attempts with a co-solvent are unsuccessful, a more systematic approach is required. This guide provides several strategies, from simple adjustments to more advanced formulation techniques.

Problem: Compound Precipitates from Co-Solvent Stock Upon Aqueous Dilution

This is the most frequent challenge. Before moving to advanced methods, the co-solvent approach should be fully optimized.

Causality: Rapid, localized increases in compound concentration during dilution can initiate precipitation. The goal is to dilute the compound below its kinetic solubility limit under conditions that favor dissolution.

Step-by-Step Protocol:

• Prepare High-Concentration Stock: Dissolve 5-azidoquinoline in 100% DMSO to a concentration of 10-50 mM. Ensure it is fully dissolved using vortexing and, if necessary, gentle warming (37°C) or sonication.[4]

• Perform Intermediate Dilution: If your final concentration is very low, consider a two-step dilution. First, dilute the DMSO stock into a smaller volume of your final aqueous buffer.

• Slow, Agitated Addition: Add the DMSO stock (or the intermediate dilution) to the final volume of aqueous buffer dropwise while the buffer is being vigorously vortexed or stirred . This rapid mixing prevents the formation of localized, supersaturated pockets that lead to precipitation.[2][4]

• Lower the Final Concentration: If precipitation persists, the target concentration may simply be too high. Perform a serial dilution to identify the maximum achievable concentration that remains soluble in your final assay medium.[4][5]

Causality: Quinoline is a weak base. The nitrogen atom on the quinoline ring has a pKa of approximately 4.9.[8][9] By lowering the pH of the aqueous buffer to below this pKa, the nitrogen atom becomes protonated, forming a positively charged salt. This ionized form is significantly more polar and thus more soluble in water.[2][8][9][10][11]

Step-by-Step Protocol:

• Determine pH Compatibility: First, ensure that a lower pH is compatible with your biological assay (e.g., enzyme activity, cell viability). Many biological systems require a pH of ~7.4.

• Prepare Buffered Solutions: Prepare a series of biologically compatible buffers with slightly acidic pH values (e.g., pH 6.5, 6.0, 5.5). Common buffers include MES or citrate.

• Test Solubility: Attempt to dissolve 5-azidoquinoline directly or by diluting a DMSO stock into these buffers.

• Measure and Compare: Quantify the dissolved amount (e.g., by UV-Vis spectrophotometry) to determine if solubility is enhanced at a lower pH.

Caption: Protonation of the quinoline nitrogen at low pH increases polarity and solubility.

Problem: Co-solvents and pH Adjustment are Insufficient or Incompatible

In sensitive assays, particularly in vivo studies or some cell-based screens, DMSO may be toxic, or the required pH may be outside the acceptable biological range. In these cases, formulation strategies are necessary.

Causality: Cyclodextrins are cyclic oligosaccharides shaped like a torus or donut.[12] They have a hydrophobic (water-repelling) interior cavity and a hydrophilic (water-attracting) exterior.[13][14] The hydrophobic 5-azidoquinoline molecule can become encapsulated within the cyclodextrin's core, forming an "inclusion complex."[15][16] This complex presents its hydrophilic exterior to the water, effectively solubilizing the guest molecule.[12][15] Hydroxypropyl-β-cyclodextrin (HP-β-CD) is a common, low-toxicity derivative used for this purpose.[12][13]

Step-by-Step Protocol: Phase-Solubility Analysis This protocol determines the amount of HP-β-CD needed to solubilize your target concentration of 5-azidoquinoline.[4][5]

• Prepare Cyclodextrin Solutions: Create a series of HP-β-CD solutions in your desired aqueous buffer at various concentrations (e.g., 0%, 1%, 2%, 5%, 10% w/v).

• Add Excess Compound: Add an excess amount of solid 5-azidoquinoline powder to each solution. The amount should be more than you expect to dissolve.

• Equilibrate: Seal the vials and agitate them at a constant temperature (e.g., 25°C or 37°C) for 24-48 hours. This allows the system to reach equilibrium.

• Separate Undissolved Solid: Centrifuge the samples at high speed (>10,000 x g) or filter them through a 0.22 µm syringe filter to remove all undissolved compound.

• Quantify Soluble Compound: Measure the concentration of 5-azidoquinoline in the clear supernatant of each sample using a suitable analytical method (e.g., UV-Vis spectrophotometry at its λmax).

• Plot and Determine: Plot the concentration of dissolved 5-azidoquinoline against the concentration of HP-β-CD. This plot will show you the required HP-β-CD concentration to achieve your desired working concentration.

Caption: Cyclodextrin encapsulates the hydrophobic molecule, increasing aqueous solubility.

Causality: Surfactants, such as Tween® 80 or Pluronic® F-68, are amphipathic molecules that can form micelles in aqueous solutions above a certain concentration (the critical micelle concentration).[16] These micelles have a hydrophobic core and a hydrophilic shell. The 5-azidoquinoline can partition into the hydrophobic core, effectively being solubilized within the micellar structure.[4][16]

Step-by-Step Protocol:

• Select a Surfactant: Choose a biocompatible, non-ionic surfactant like Tween® 80.

• Prepare Surfactant Solution: Prepare a solution of the surfactant in your assay buffer, typically starting at a low concentration (e.g., 0.1% to 1% v/v).[6][17]

• Dissolve Compound: Prepare a concentrated stock of 5-azidoquinoline in DMSO.

• Dilute into Surfactant Solution: Slowly add the DMSO stock to the surfactant-containing buffer while vortexing. The surfactant will help to form a stable micro-emulsion or micellar solution, preventing precipitation.

• Vehicle Control: As with co-solvents, it is essential to run a vehicle control containing the same final concentration of both DMSO and the surfactant to rule out any biological effects of the formulation itself.[6]

Data Summary & Comparison

The choice of method depends on the specific requirements of your experiment. The following tables provide a summary to guide your decision.

Table 1: Common Co-solvents for Biological Assays

Co-Solvent	Typical Max. Conc. (Cell-based)	Pros	Cons
DMSO	< 0.5%[4][6]	Excellent solubilizing power for many compounds.	Can be toxic to cells at higher concentrations; can interfere with some assays.[7]
Ethanol	< 1%	Less toxic than DMSO for some cell lines.	Weaker solvent than DMSO; can cause protein precipitation.

| PEG 400 | Variable (often used in formulations) | Low toxicity; often used in in vivo formulations. | More viscous; may not be a strong enough solvent on its own.[6][18] |

Table 2: Comparison of Solubility Enhancement Strategies

Method	Principle	Advantages	Disadvantages	Best For
Co-solvents	Increase solvent polarity	Simple, fast, and effective for many compounds.	Potential for cellular toxicity; risk of "crashing out."[2][4]	Initial screening, in vitro enzymatic assays.
pH Adjustment	Ionization of the compound	Can dramatically increase solubility; simple to implement.	Only works for ionizable compounds; required pH may be incompatible with the biological system.[2][11]	Assays tolerant of non-physiological pH; compounds with suitable pKa.
Cyclodextrins	Encapsulation (Inclusion Complex)	Low toxicity; can improve stability; widely used in drug formulation.[12][13][15]	Requires optimization; can be costly; may alter compound bioavailability.	Cell-based assays, in vivo studies, sensitive systems where DMSO is not tolerated.

| Surfactants | Micellar Solubilization | Effective at low concentrations; can create stable formulations. | Can interfere with cell membranes and protein activity; requires careful vehicle controls.[4][16] | Formulations for in vivo dosing; situations where other methods fail. |

References

• Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. AAPS PharmSciTech. [Link]

• ALZET® Osmotic Pumps. Cyclodextrins: Improving Delivery of Hydrophobic Compounds. ALZET Technical Information. [Link]

• Various Authors. (2023). Exploring the Role of Cyclodextrins in Enhancing the Bioavailability of Hydrophobic Drugs. LinkedIn. [Link]

• Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. Semantic Scholar. [Link]

• Carvajal, M., & Yalkowsky, S. (2019). Effect of pH and Ionic Strength on the Solubility of Quinoline: Back-to-Basics. PubMed. [Link]

• Al-Zoubi, N., et al. (2023). Cyclodextrin–Hydrogel Hybrids in Advanced Drug Delivery. National Institutes of Health (NIH). [Link]

• Wang, Y., et al. (2022). A Review of Cyclodextrin Encapsulation and Intelligent Response for the Release of Curcumin. National Institutes of Health (NIH). [Link]

• Loftsson, T., et al. (2008). Full article: Cyclodextrin Controlled Release of Poorly Water-Soluble Drugs from Hydrogels. Taylor & Francis Online. [Link]

• Various Authors. (2015). How can I dissolve hydrophobic compounds in DMEM media?. ResearchGate. [Link]

• Various Authors. (2017). Hi, can anyone tell me how to dissolve a hydrophobic compound..?. ResearchGate. [Link]

• Martin, M., et al. (2019). A method to dissolve 3-MCPD mono- and di-esters in aqueous cell culture media. National Institutes of Health (NIH). [Link]

• Kaur, M., & Singh, M. (2016). Comprehensive review on current developments of quinoline-based anticancer agents. Beni-Suef University Journal of Basic and Applied Sciences. [Link]

• Various Authors. (2025). How should AZD0095 be dissolved?. ResearchGate. [Link]

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• 18. researchgate.net [researchgate.net]

Technical Support Guide: Troubleshooting Unreacted 5-Azidoquinoline in CuAAC Reactions

Welcome to the technical support center for the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) reaction. This guide is specifically designed for researchers, scientists, and drug development professionals who are encountering issues with incomplete conversion, particularly when using 5-azidoquinoline. My goal is to provide you with not just solutions, but a deeper understanding of the causality behind these common experimental challenges.

The CuAAC reaction, a cornerstone of "click chemistry," is prized for its efficiency and reliability.[1][2] However, success hinges on maintaining a delicate catalytic cycle. When a substrate like 5-azidoquinoline remains unreacted, it points to a breakdown in this cycle. This guide will walk you through a logical troubleshooting process, from quick-fire FAQs to in-depth experimental optimization.

Section 1: Quick-Fire FAQs - Common Sticking Points

Q1: My reaction solution turned blue/green and stalled. What happened? This is the most common failure mode and is a visual indicator of catalyst death. The blue or green color signifies the presence of Copper(II) ions. The catalytically active species in CuAAC is Copper(I); its oxidation to the inactive Cu(II) state, primarily by dissolved oxygen in your solvents, will halt the reaction.[3] To be successful, you must rigorously protect the Cu(I) oxidation state.

Q2: I used a Cu(I) salt (like CuI or CuBr) directly, but the reaction is still sluggish or fails. Why? While using a Cu(I) salt bypasses the need for a reducing agent, these salts themselves are notoriously unstable and often have poor solubility in common reaction media.[4] They can readily oxidize to Cu(II) on exposure to air or disproportionate into inactive Cu(0) and Cu(II).[4] Furthermore, impurities or oxidation on the surface of the Cu(I) salt can prevent it from effectively entering the catalytic cycle. For reproducibility, generating Cu(I) in situ from a Cu(II) salt and a reducing agent is often more reliable.[3][5]

Q3: Can the 5-azidoquinoline itself be the problem? Yes, potentially. While aromatic azides are generally stable, the quinoline moiety introduces a specific challenge: the nitrogen atom in the quinoline ring can act as a chelating agent. This means it can coordinate with the copper catalyst, potentially sequestering it and pulling it out of the catalytic cycle, thereby inhibiting the reaction. This is a crucial consideration unique to this class of substrates.

Q4: I see a significant amount of alkyne homocoupling (Glaser coupling) product. What causes this? The formation of alkyne-alkyne dimers is a classic side reaction promoted by the presence of Cu(II) and oxygen.[3][6] If you are observing this, it is a strong indicator that your system has insufficient reducing agent or has significant oxygen contamination, leading to the oxidation of your Cu(I) catalyst.[7][8]

Section 2: The CuAAC Catalytic Cycle & Troubleshooting Workflow

Understanding the mechanism is key to troubleshooting. The reaction proceeds through several key steps, and a failure at any point will lead to unreacted starting materials.

The Catalytic Cycle

Caption: Simplified catalytic cycle of the CuAAC reaction.

Troubleshooting Decision Workflow

This workflow provides a structured approach to diagnosing the root cause of your reaction failure.

Caption: A decision tree for troubleshooting incomplete CuAAC reactions.

Section 3: In-Depth Troubleshooting Guide

A. The Copper Catalyst System

The heart of the reaction is the catalyst system, comprising the copper source, a reducing agent, and often a stabilizing ligand.

Q: Which copper source, reducing agent, and ligand should I use? There is no single "best" system, as the optimal choice depends on your specific substrates and solvent. However, a robust and widely applicable starting point is the in situ generation of Cu(I) from Copper(II) sulfate (CuSO₄) with sodium ascorbate as the reducing agent.[9] This combination is convenient, and the excess ascorbate continually regenerates the active Cu(I) catalyst, helping to counteract oxidation by trace oxygen.[3][10]

Ligands are critical for stabilizing the Cu(I) ion, preventing oxidation and disproportionation, and accelerating the reaction rate.[11][12] For aqueous or semi-aqueous systems, a water-soluble ligand like THPTA is a standard choice.[5][13]

Component	Common Choice(s)	Key Considerations
Copper Source	CuSO₄•5H₂O	Inexpensive, stable, used with a reducing agent.[3][9]
CuI, CuBr, [Cu(CH₃CN)₄]PF₆	Used directly (no reducing agent needed), but are air-sensitive and may have poor solubility.[2][5]
Reducing Agent	Sodium Ascorbate	Most common, effective, and generally benign. Must be prepared fresh. [3][14]
Ascorbic Acid	Can lower the pH of the reaction; may not be suitable for pH-sensitive substrates.
Ligand	THPTA	Water-soluble, good for bioconjugation, moderate acceleration.[5][12][13]
TBTA	Effective in organic solvents, but poor water solubility.[2][5]
BTTAA	Highly accelerating, provides excellent stability to the Cu(I) complex, good for challenging substrates.[13]

Q: My sodium ascorbate solution is yellowish. Can I still use it? No. A yellow or brown color indicates that the ascorbate has oxidized. An oxidized reducing agent will be ineffective at generating and maintaining the Cu(I) catalyst. Always use a freshly prepared, colorless solution of sodium ascorbate. [3]

Q: What is the optimal ratio of Copper:Ligand:Reducing Agent? A common starting point is to use a 1:2 to 1:5 molar ratio of Copper:Ligand.[3] An excess of the ligand is crucial, as it not only stabilizes the catalyst but can also act as a sacrificial reductant, protecting sensitive biomolecules from oxidative damage.[8] The reducing agent, sodium ascorbate, is typically used in large excess (10-50 equivalents relative to the azide), especially if oxygen exclusion is not perfect.[15][16]

B. The Substrates: 5-Azidoquinoline & the Alkyne

Q: How can I confirm the purity and stability of my 5-azidoquinoline? Azide integrity is paramount. Before troubleshooting the reaction, confirm the purity of your 5-azidoquinoline using ¹H NMR and/or LC-MS. Aromatic azides can be sensitive to light and may decompose over time, especially if impure.[17] Store your azide protected from light in a cool, dry place. If in doubt, consider re-synthesizing or purifying your starting material.

Q: How do I counteract the potential for 5-azidoquinoline to inhibit the reaction? If you suspect the quinoline nitrogen is chelating your copper catalyst, the solution is to increase the concentration of a more effective chelator—the ligand. Switching to a ligand that binds Cu(I) more strongly or accelerates the reaction more effectively, such as BTTAA, can often overcome substrate-based inhibition.[13] These "accelerating ligands" can significantly increase the catalytic turnover rate, making the desired cycloaddition kinetically more favorable than inhibitory chelation.[18][19]

Q: My alkyne is a precious, complex molecule. How can I be sure it's not the problem? Run a control reaction. Use your 5-azidoquinoline but substitute your complex alkyne with a simple, robust terminal alkyne like propargyl alcohol or phenylacetylene. If this control reaction works smoothly, it suggests an issue with your complex alkyne's purity, solubility, or steric hindrance. If the control also fails, the problem lies with the azide or the reaction conditions.

C. Reaction Parameters: Solvent, Temperature, and Atmosphere

Q: What is the best solvent for this reaction? The ideal solvent or solvent system must fully dissolve both the azide and the alkyne. CuAAC is remarkably versatile and can be run in a wide variety of solvents.[20] Common choices include mixtures of water with co-solvents like t-butanol, DMSO, or DMF.[7][21] For substrates with poor aqueous solubility, polar aprotic solvents like pure DMSO, DMF, or acetonitrile can be effective.[22][23] If solubility is a challenge, screening a panel of solvents is a critical troubleshooting step.

Q: Should I heat the reaction? Most CuAAC reactions proceed readily at room temperature.[21] However, if the reaction is slow due to steric hindrance or other factors, gentle heating to 40-60 °C can often increase the rate and drive the reaction to completion.[16][21] Monitor the reaction closely, as higher temperatures can also accelerate catalyst decomposition if oxygen is present.

Q: How important is it to exclude oxygen? It is critically important. As discussed, oxygen is the primary culprit in the oxidation of Cu(I) to the inactive Cu(II) state.[3] While the use of excess sodium ascorbate provides a buffer against small amounts of oxygen, it is not a substitute for proper technique.[7][8] For reliable and reproducible results, you must deoxygenate your reaction mixture. This can be achieved by:

• Sparging: Bubbling an inert gas (argon or nitrogen) through your solvent(s) for 15-30 minutes before adding reagents.

• Freeze-Pump-Thaw: For more rigorous oxygen removal, subjecting the reaction mixture to at least three cycles of freezing (with liquid nitrogen), evacuating under high vacuum, and thawing.

Once deoxygenated, maintain the reaction under a positive pressure of inert gas. Even simply capping the reaction vial can significantly help by minimizing further oxygen diffusion from the air.[3][7]

D. Analysis & Work-up

Q: How should I monitor the reaction? Thin-Layer Chromatography (TLC) or Liquid Chromatography-Mass Spectrometry (LC-MS) are the most common methods. It is essential to run a co-spot on your TLC plate containing both starting materials (azide and alkyne) alongside the reaction mixture to clearly distinguish the product spot from any remaining starting materials.

Q: My final product is blue/green after purification. What should I do? This indicates residual copper contamination.[24] Residual copper can be toxic in biological systems and can interfere with downstream applications or subsequent reactions.[24] Standard silica gel chromatography may not be sufficient to remove all copper complexes. To remove copper, wash your organic solution with an aqueous solution of a strong chelating agent like EDTA (0.1 M to 0.5 M) before final purification.[24]

Section 4: Validated Experimental Protocols

Protocol 1: Standard CuAAC Reaction with in situ Catalyst Generation

This protocol is a robust starting point for small-molecule synthesis in a mixed solvent system.

• Reagent Preparation:

  • Prepare stock solutions of your 5-azidoquinoline and alkyne in a suitable solvent (e.g., DMSO or DMF).

  • Prepare a 20 mM stock solution of CuSO₄•5H₂O in deionized water.

  • Prepare a 50 mM stock solution of a water-soluble ligand (e.g., THPTA) in deionized water.

  • Immediately before use , prepare a 100 mM stock solution of sodium ascorbate in deionized water.

• Solvent Deoxygenation:

  • In a reaction vial, add your main reaction solvent (e.g., a 1:1 mixture of t-butanol and water).

  • Deoxygenate the solvent by sparging with argon or nitrogen gas for at least 20 minutes.

• Reaction Assembly (under inert atmosphere if possible):

  • To the deoxygenated solvent, add the 5-azidoquinoline (1.0 equivalent) and the alkyne (1.05-1.2 equivalents).

  • In a separate microfuge tube, briefly pre-mix the CuSO₄ solution (0.05 equivalents, 5 mol%) and the THPTA ligand solution (0.25 equivalents, 25 mol%).[21]

  • Add the copper/ligand mixture to the reaction vial.

  • Initiate the reaction by adding the freshly prepared sodium ascorbate solution (1.0-2.0 equivalents).

  • Seal the vial and stir the reaction at room temperature.

• Monitoring and Work-up:

  • Monitor the reaction progress by TLC or LC-MS every 30-60 minutes.

  • Once complete, quench the reaction by diluting with ethyl acetate or dichloromethane and wash with a 0.1 M aqueous EDTA solution to remove copper.[24]

  • Proceed with standard aqueous work-up and purification.

Protocol 2: Copper Removal using an EDTA Wash

This procedure is effective for removing residual copper from reactions worked up with an organic solvent.

• Dilution: After the reaction is complete, dilute the reaction mixture with an organic solvent like ethyl acetate (EtOAc) or dichloromethane (DCM).

• First Wash: Transfer the diluted mixture to a separatory funnel. Add an equal volume of 0.1 M aqueous EDTA solution. Shake the funnel vigorously. The aqueous layer will often turn blue or green as it extracts the copper-EDTA complex.[24] Drain the aqueous layer.

• Subsequent Washes: Repeat the wash with fresh EDTA solution one or two more times, until the aqueous layer remains colorless.

• Final Wash: Wash the organic layer with brine (saturated NaCl solution) to remove residual EDTA and water.

• Drying and Concentration: Dry the organic layer over anhydrous sodium sulfate (Na₂SO₄) or magnesium sulfate (MgSO₄), filter, and concentrate using a rotary evaporator to yield the crude product, now depleted of copper, ready for final purification.

References

• Organic Chemistry Portal. (n.d.). Click Chemistry Azide-Alkyne Cycloaddition. Retrieved from [Link]

• Presolski, S. J., Hong, V. P., & Finn, M. G. (2011). Copper-Catalyzed Azide–Alkyne Click Chemistry for Bioconjugation. Current Protocols in Chemical Biology, 3(4), 153-162. Available at: [Link]

• Kaur, H., & Singh, V. (2023). Ligand tricks for faster clicks: bioconjugation via the CuAAC reaction. RSC Chemical Biology. Available at: [Link]

• Rodionov, V. O., Presolski, S. I., Díaz, D. D., Fokin, V. V., & Finn, M. G. (2007). Ligand-Accelerated Cu-Catalyzed Azide−Alkyne Cycloaddition: A Mechanistic Report. Journal of the American Chemical Society, 129(42), 12705–12712. Available at: [Link]

• Hong, V., Presolski, S. I., Ma, C., & Finn, M. G. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Angewandte Chemie International Edition, 48(52), 9879-9883. Available at: [Link]

• Díaz-García, D., Poveda, A., & Sánchez-Méndez, A. (2022). Concerted Cycloaddition Mechanism in the CuAAC Reaction Catalyzed by 1,8-Naphthyridine Dicopper Complexes. Inorganic Chemistry, 61(15), 5770–5779. Available at: [Link]

• Das, S., & Bhaumik, M. (2022). Azide–Alkyne Cycloaddition Catalyzed by Copper(I) Coordination Polymers in PPM Levels Using Deep Eutectic Solvents as Reusable Reaction Media: A Waste-Minimized Sustainable Approach. ACS Omega, 8(1), 1625–1643. Available at: [Link]

• Gautier, A., & Cisnetti, F. (2020). Metal-Catalyzed Azide-Alkyne “Click” Reactions: Mechanistic Overview and Recent Trends. Molecules, 25(22), 5366. Available at: [Link]

• Mika, L. T., & Csihony, A. (2018). Comparison of various solvents used in CuAAC reaction. ResearchGate. Available at: [Link]

• Dheer, D., Singh, V., & Shankar, R. (2016). Cu-Catalyzed Click Reaction in Carbohydrate Chemistry. Chemical Reviews, 117(1), 117-202. Available at: [Link]

• Borah, A. J., & Bhaumik, M. (2023). Copper(I)-catalyzed click chemistry in deep eutectic solvent for the syntheses of β-D-glucopyranosyltriazoles. Organic & Biomolecular Chemistry. Available at: [Link]

• Ramón, D. J., & Rincón, J. A. (2020). Recent Progress of Cu-Catalyzed Azide-Alkyne Cycloaddition Reactions (CuAAC) in Sustainable Solvents: Glycerol, Deep Eutectic Solvents, and Aqueous Media. Catalysts, 10(5), 484. Available at: [Link]

• Sanchez-Sanchez, A., & de la Fuente, M. (2021). Synthesis and Operating Optimization of the PEG Conjugate via CuAAC in scCO2. ACS Omega, 6(45), 30453–30463. Available at: [Link]

• Jena Bioscience. (2009). Analysis and Optimization of Copper-Catalyzed Azide–Alkyne Cycloaddition for Bioconjugation. Retrieved from [Link]

• Rodionov, V. O., Presolski, S. I., Díaz, D. D., Fokin, V. V., & Finn, M. G. (2007). Ligand-Accelerated Cu-Catalyzed Azide−Alkyne Cycloaddition: A Mechanistic Report. ResearchGate. Available at: [Link]

• Jena Bioscience. (n.d.). Auxiliary Cu(I) Click Reagents. Retrieved from [Link]

• Re-en, Y., & Li, J. (2011). A cleavable azide resin for direct click chemistry mediated enrichment of alkyne-labeled proteins. Chemical Communications, 47(34), 9672-9674. Available at: [Link]

• Jena Bioscience. (2011). Copper-Catalyzed Azide--Alkyne Click Chemistry for Bioconjugation. Retrieved from [Link]

• AxisPharm. (2024). Alkyne-Azide Click Chemistry Protocol for ADCs. Retrieved from [Link]

• Rahman, M. A., & Afonin, K. A. (2023). Effective, Rapid, and Small-Scale Bioconjugation and Purification of "Clicked" Small-Molecule DNA Oligonucleotide for Nucleic Acid Nanoparticle Functionalization. Molecules, 28(5), 2322. Available at: [Link]

• ACS Publications. (2019). Safe and efficient route to azides makes click chemistry even easier. Retrieved from [Link]

• Martin, S. (2021). Click chemstry: Why does it sometimes work and other times it doesn't? ResearchGate. Available at: [Link]

• Reddit. (2025). Click Chemistry Problems (Copper Catalyzed Azide-Alkyne Cycloaddition). Retrieved from [Link]

• Wang, W., & Wang, Q. (2016). Tripodal amine ligands for accelerating Cu-catalyzed azide–alkyne cycloaddition: efficiency and stability against oxidation and dissociation. Catalysis Science & Technology. Available at: [Link]

• Worrell, B. T., Malik, J. A., & Fokin, V. V. (2013). Copper-catalyzed azide–alkyne cycloaddition (CuAAC) and beyond: new reactivity of copper(i) acetylides. Chemical Society Reviews, 42(1), 22-65. Available at: [Link]

• Wikipedia. (n.d.). Azide-alkyne Huisgen cycloaddition. Retrieved from [Link]

• Straub, B. F. (2013). Advancements in the mechanistic understanding of the copper-catalyzed azide–alkyne cycloaddition. Beilstein Journal of Organic Chemistry, 9, 2697-2713. Available at: [Link]

• Zhang, G. (2017). Mechanistic Study and Ligand Optimization of the Copper(I)-Catalyzed Azide-Alkyne Cycloaddition (CuAAC) Reaction. University of Houston Institutional Repository. Available at: [Link]

• Hansen, C. B., & Bickelhaupt, F. M. (2023). The Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction: Why Two Is Faster than One. Chemistry – A European Journal, 29(4), e202202931. Available at: [Link]

• Pericàs, M. A. (2016). Recent Advances in Recoverable Systems for the Copper-Catalyzed Azide-Alkyne Cycloaddition Reaction (CuAAC). Catalysts, 6(9), 133. Available at: [Link]

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Technical Support Center: Troubleshooting 5-Azidoquinoline Photolysis

Welcome to the Technical Support Center for Photochemical Applications. When utilizing 5-azidoquinoline as a photoreactive crosslinker or labeling agent, achieving high insertion efficiency requires precise control over the kinetic fate of the photogenerated nitrene intermediate.

This guide is engineered for researchers and drug development professionals. It provides mechanistic troubleshooting, quantitative mitigation parameters, and self-validating protocols to suppress unwanted side reactions during aryl azide photolysis.

Part 1: Mechanistic Pathways of 5-Azidoquinoline Photolysis

Upon UV irradiation, 5-azidoquinoline extrudes nitrogen gas to form a highly reactive singlet nitrene. While the goal is direct C-H or N-H insertion, the singlet nitrene is short-lived and can rapidly diverge into competitive, non-productive pathways depending on the microenvironment.

Photolysis pathways of 5-azidoquinoline highlighting desired insertions and unwanted side reactions.

Part 2: Troubleshooting Guide & FAQs

Q1: Why is my photolysis yielding primarily azepine derivatives instead of the target crosslinked product? Causality: Singlet nitrenes (t1/2 ≈ 1–10 ns) can rapidly rearrange to benzazirines and subsequently ring-expand to form seven-membered ketenimines (dehydroazepines)[1]. These electrophilic intermediates are highly susceptible to nucleophilic attack. If your reaction buffer contains primary amines (e.g., Tris or glycine), they will trap the dehydroazepine, forming azepine adducts and outcompeting the desired crosslinking event[2]. Corrective Action: Replace amine-containing buffers with strictly non-nucleophilic alternatives, such as PBS or HEPES, during the photoactivation step.

Q2: I am observing significant amounts of 5-aminoquinoline in my reaction mixture. How can I prevent this? Causality: This reduction product arises from two distinct mechanisms. First, the singlet nitrene can undergo Intersystem Crossing (ISC) to the lower-energy triplet nitrene (t1/2 ≈ 300 ns), which acts as a diradical and readily abstracts hydrogen atoms from the solvent to form anilines[1]. Second, if thiol-containing reducing agents (e.g., DTT, 2-mercaptoethanol) are present in the buffer, they will chemically reduce the azide group to an amine before light exposure even occurs[3]. Corrective Action: Completely eliminate DTT and 2-mercaptoethanol from the sample prior to photolysis. Avoid strongly hydrogen-donating solvents.

Q3: LC-MS analysis reveals a prominent mass corresponding to an azoarene dimer. What drives this side reaction? Causality: Dimerization to form azoquinolines (N=N coupling) is a classic side reaction driven by the triplet nitrene pathway[1]. Because dimerization is a bimolecular process, its kinetic rate scales exponentially with the concentration of the reactive species. Corrective Action: Maintain the 5-azidoquinoline concentration strictly below 10 mM. If scaling up, transition from a batch reactor to a continuous flow setup, which allows for processing larger volumes at lower concentrations[4].

Q4: How can I mitigate secondary photochemical degradation of my crosslinked product? Causality: Prolonged exposure to high-energy, broad-spectrum UV light (<300 nm) can cause secondary cleavage of the newly formed covalent bonds or degrade the quinoline scaffold itself. Corrective Action: Utilize a narrow-band, long-wavelength UV source (e.g., 365 nm LEDs)[3]. Implementing continuous flow photolysis allows for precise control over residence time, effectively minimizing secondary photochemical reactions[4].

Part 3: Quantitative Optimization Parameters

To systematically eliminate side reactions, verify your experimental parameters against the thresholds in the table below:

Side Reaction	Intermediary Species	Primary Kinetic Driver	Mitigation Strategy	Optimized Parameter
Ring Expansion (Azepine)	Singlet Nitrene	Nucleophilic attack	Buffer substitution	Use PBS/HEPES (0 mM primary amines)
Dimerization (Azoarene)	Triplet Nitrene	Bimolecular collision	Substrate dilution	[5-Azidoquinoline] < 10 mM
Reduction (Amine)	Triplet Nitrene / Azide	H-atom abstraction / Thiols	Reagent exclusion	0 mM DTT / BME
Oxidation (Nitroso)	Triplet Nitrene	Dissolved Oxygen	Inert atmosphere	Argon sparging ≥ 15 min
Secondary Photolysis	Crosslinked Product	Over-irradiation	Continuous flow	Residence time: 10–30 min

Part 4: Self-Validating Experimental Protocol

Optimized Continuous-Flow Photolysis of 5-Azidoquinoline

Batch photolysis suffers from uneven light penetration and over-irradiation. Continuous flow in Fluorinated Ethylene Polymer (FEP) tubing provides a narrow path length for uniform photon flux and precise residence times[4]. This protocol is designed as a self-validating system, utilizing internal controls to prove mechanistic integrity.

Phase 1: System Preparation & Baseline Validation

• Reactor Setup: Coil 1/16" OD (0.03" ID) FEP tubing around a 365 nm LED cylinder. FEP is essential as it is transparent to UV light and chemically inert.

• Flow Validation: Pump pure, non-nucleophilic solvent (e.g., Acetonitrile or PBS) at 0.5 mL/min. Monitor backpressure to ensure zero occlusion.

• Self-Validation Step 1 (Dark Control): Pass the complete reaction mixture (5-azidoquinoline + target) through the system with the LEDs off. Analyze the eluate via LC-MS. Causality: This confirms that the azide is not being prematurely reduced to 5-aminoquinoline by trace reductants in the buffer[3].

Phase 2: Reaction Execution 4. Degassing: Sparge the reactant solution with Argon for 15 minutes. Causality: Removing dissolved oxygen prevents the triplet nitrene from being oxidized into nitro or nitroso byproducts. 5. Irradiation: Pump the degassed solution through the reactor. Adjust the flow rate to achieve a residence time of 15–30 minutes. Maintain the reactor at 4°C using a cooling jacket. Causality: 365 nm selectively activates the azide without degrading the quinoline core. Cooling stabilizes the short-lived intermediates, favoring bimolecular insertion over unimolecular decomposition[3].

Phase 3: Quenching & In-Line Verification 6. Self-Validation Step 2 (In-Line UV-Vis Monitoring): Route the reactor output through an in-line UV-Vis flow cell. Causality: The disappearance of the characteristic azide absorption band (~330 nm) confirms complete photolysis. If the band persists, the flow rate must be decreased to increase residence time. 7. Product Collection: Collect the eluate in a foil-wrapped vial pre-chilled on ice to halt any residual thermal reactivity.

References

• Title: An In-depth Technical Guide to Photoreactive Aryl Azide Crosslinking | Source: BenchChem | URL: 2

• Title: Continuous flow photolysis of aryl azides: Preparation of 3H-azepinones | Source: Beilstein Journal of Organic Chemistry | URL: 4

• Title: Visible-light-induced protein labeling in live cells with aryl azides | Source: RSC Publishing | URL: 1

• Title: Light sources and conditions for photoactivation of aryl azide crosslinking and labeling reagents | Source: Thermo Fisher Scientific | URL: 3

Sources

• 1. Visible-light-induced protein labeling in live cells with aryl azides - Chemical Communications (RSC Publishing) DOI:10.1039/D2CC06987C [pubs.rsc.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. documents.thermofisher.com [documents.thermofisher.com]
• 4. d-nb.info [d-nb.info]

Handling light sensitivity and preventing auto-decomposition of 5-azidoquinoline

Welcome to the Application Scientist Support Portal. Working with aryl azides like 5-azidoquinoline requires a rigorous understanding of their thermodynamic instability and photochemical reactivity. This guide bridges the gap between theoretical physical chemistry and practical benchtop execution, ensuring your click chemistry and photoaffinity labeling workflows are reproducible, safe, and scientifically sound.

Part 1: Quantitative Stability Parameters

To design a self-validating experimental system, you must first understand the physical boundaries of your reagents. 5-Azidoquinoline is a metastable compound; its stability is dictated by the activation barrier required to cleave the ArN₁–N₂N₃ bond[1].

Table 1: Physicochemical Parameters & Handling Implications

Parameter	Threshold / Value	Causality & Experimental Implication
Storage Temperature	-20°C to -80°C	Suppresses thermal auto-decomposition. Kinetic energy at room temperature can slowly overcome the activation barrier for N₂ extrusion.
Thermal Decomposition Onset	~85°C – 150°C	Rapid heating provides excess energy for concerted intramolecular decomposition, risking explosive nitrogen gas release.
Photolytic Sensitivity	< 400 nm (UV to Deep Blue)	Photons in this range provide the exact activation energy required to photolyze the azide into a highly reactive singlet nitrene[1].
Spill Cleanup pH	pH > 9 (Alkaline)	Acidic environments protonate the azide group, generating highly toxic, volatile, and explosive hydrazoic acid (HN₃)[2].

Part 2: Troubleshooting & Mechanistic FAQs

Q1: My 5-azidoquinoline stock solution turned dark brown during preparation. Why did this happen, and can I still use it?

A: No, the sample must be discarded. The dark brown coloration is the macroscopic evidence of auto-decomposition via photolysis . When 5-azidoquinoline is exposed to ambient laboratory lighting (which contains UV and blue-light wavelengths), the photons cleave the azide bond, releasing nitrogen gas and generating a highly reactive singlet nitrene[1].

Because singlet nitrenes are electronically unstable, they rapidly undergo one of two pathways:

• Intramolecular Ring Expansion: Rearrangement into a pyridoazepine derivative[3].

• Intersystem Crossing: Conversion into a triplet nitrene (a diradical), which aggressively abstracts hydrogen atoms from the solvent or undergoes intermolecular dimerization, forming the brown, polymeric "sludge" you observe[4].

Self-Validation Check: If your solution is not pale yellow/clear before adding your click-chemistry catalyst, photolysis has already occurred. Abort the reaction.

Q2: How do I prevent thermal auto-decomposition during long-term storage?

A: Control the thermodynamics and the atmosphere. Aryl azides possess an inherent thermodynamic drive to release N₂. While the quinoline ring provides some resonance stabilization, functionalization often lowers the decomposition threshold. Store the compound neat (or in a completely anhydrous, inert solvent) at -20°C or colder[2]. Always backfill the storage vial with heavy inert gas (Argon) to displace oxygen and moisture, and use containers with vented caps if storing large quantities to prevent catastrophic pressure buildup from slow N₂ evolution[2].

Part 3: Mechanistic & Workflow Visualizations

To conceptualize the degradation pathways and the necessary handling precautions, refer to the following mechanistic diagrams.

Mechanistic pathway of 5-azidoquinoline decomposition via nitrene intermediates.

Step-by-step workflow for handling light-sensitive aryl azides to prevent degradation.

Part 4: Standard Operating Procedure (SOP)

CuAAC (Click Chemistry) Protocol for 5-Azidoquinoline

This protocol is engineered to prevent premature photolysis while maximizing the yield of the 1,2,3-triazole product. It is adapted from optimized fluorogenic click-chemistry methodologies[5].

Phase 1: Reagent Preparation (Strictly under dim light or red-light conditions)

• Thawing: Remove the 5-azidoquinoline from the -20°C freezer. Place it immediately into a vacuum desiccator shielded with aluminum foil. Allow it to equilibrate to room temperature for 15–30 minutes. Causality: Opening a cold vial introduces atmospheric condensation, which can degrade the reagent and interfere with the copper catalyst.

• Solubilization: In an amber glass vial, dissolve the 5-azidoquinoline and your target alkyne in an appropriate degassed solvent (e.g., DMF/4-methylpiperidine or DMSO)[5]. Purge the headspace with Argon.

Phase 2: Catalyst Complexation & Initiation 3. Ligand Complexation: In a separate, standard vial, pre-mix CuSO₄ with a stabilizing ligand (e.g., THPTA). Allow complexation for 5 minutes. Causality: The ligand protects the Cu(I) oxidation state from disproportionation and prevents the generation of reactive oxygen species (ROS) that could attack the quinoline ring[2]. 4. Initiation: Add the Cu-ligand complex to the amber vial containing the azide/alkyne. Initiate the reaction by adding a freshly prepared solution of sodium ascorbate (to reduce Cu(II) to the active Cu(I) species)[2]. 5. Incubation: Stir at room temperature (strictly below 40°C to prevent thermal decomposition) for 1-12 hours depending on steric hindrance[5].

Phase 3: Safe Quenching & Decontamination 6. Quenching: Quench the reaction using a metal chelator (like EDTA) to strip the copper. 7. Waste Management (CRITICAL): Never dispose of unreacted 5-azidoquinoline in acidic waste streams. Always maintain a pH > 9 using alkaline water to prevent the formation of highly toxic hydrazoic acid[2]. Decontaminate glassware using a dilute solution of ceric ammonium nitrate in a fume hood[2].

References

• Atzemoglou, A. A., et al. "Development of Low Temperature Activatable Aryl Azide Adhesion Promoters as Versatile Surface Modifiers." ACS Publications, April 2025. Available at: [Link]

• Thieme Connect. "Product Class 35: Aryl Azides." Science of Synthesis. Available at:[Link]

• Mukherjee, S., et al. "Versatile Synthetic Platform for 1,2,3-Triazole Chemistry." ACS Omega. Available at: [Link]

• Scribd. "Heterocyclic Chemistry - Vol 4." Scribd Documents. Available at:[Link]

Sources

• 1. pubs.acs.org [pubs.acs.org]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. scribd.com [scribd.com]
• 4. pubs.acs.org [pubs.acs.org]
• 5. pubs.acs.org [pubs.acs.org]

Reference Data & Comparative Studies

5-Azidoquinoline vs. 8-Azidoquinoline: A Comparative Guide to Reactivity in Click Chemistry

Executive Summary

The copper-catalyzed azide-alkyne cycloaddition (CuAAC) is the premier methodology in "click chemistry," prized for its bioorthogonality and high regioselectivity. However, the structural geometry of the azide substrate fundamentally dictates the reaction kinetics. This guide provides an objective, data-driven comparison between 5-azidoquinoline and 8-azidoquinoline . By analyzing the mechanistic causality behind their reactivity—specifically the presence or absence of the chelation-assistance effect—this guide equips researchers with the insights necessary to optimize bioconjugation and synthetic workflows.

Mechanistic Causality: The Chelation Paradox

In CuAAC, the rate-limiting step is often the formation of the dinuclear copper-acetylide-azide metallacycle. To accelerate this, researchers frequently employ chelation-assisted CuAAC (ca-CuAAC) , where an auxiliary donor atom (like a pyridine nitrogen) pre-organizes the Cu(I) catalyst near the azide group, dramatically lowering the activation energy[1].

When comparing the isomers of azidoquinoline, one might intuitively assume that 8-azidoquinoline would exhibit superior reactivity due to the proximity of the azide to the quinoline nitrogen. However, experimental data reveals a "chelation paradox":

8-Azidoquinoline: Rigid Geometry and Kinetic Bottlenecks

In 8-azidoquinoline, the azide group is located at the C8 position, directly adjacent to the N1 nitrogen of the quinoline ring. While this proximity suggests potential for internal chelation, the fused bicyclic aromatic framework is highly rigid. This fixed geometry prevents the azide and the nitrogen lone pair from adopting the necessary dihedral angles to simultaneously coordinate the Cu(I) center[1],. Instead of providing anchimeric assistance, the rigid structure acts as a severe steric hindrance, preventing optimal metallacycle formation and resulting in an exceptionally sluggish reaction rate ( 0.22 nM−1s−1 )[1].

5-Azidoquinoline: Standard Reactivity

Conversely, 5-azidoquinoline features the azide group at the C5 position, distal to the quinoline nitrogen. It behaves as a standard, electronically deactivated aryl azide. Because it lacks any internal chelation potential, it relies entirely on the standard CuAAC mechanism. When paired with external stabilizing ligands (such as TBTA or THPTA) to maintain the Cu(I) oxidation state, 5-azidoquinoline readily undergoes cycloaddition with terminal alkynes to form 1,4-disubstituted 1,2,3-triazoles[2].

Mechanistic divergence of CuAAC based on azide structural geometry and chelation potential.

Comparative Performance Data

To objectively evaluate the impact of structural rigidity on click reactivity, 8-azidoquinoline and 5-azidoquinoline are compared against a highly flexible chelation-assisted azide, 2-(2-azidoethyl)pyridine.

Property	5-Azidoquinoline	8-Azidoquinoline	2-(2-Azidoethyl)pyridine (Reference)
Azide Position	C5 (Distal to N)	C8 (Proximal to N)	Aliphatic chain (Flexible)
Internal Chelation	None	Prevented by rigid geometry	Optimal (Anchimeric assistance)
Reaction Rate Constant	Moderate (Standard)	0.22 nM−1s−1	19.87 nM−1s−1
External Ligand Requirement	High (e.g., TBTA, THPTA)	High (Reaction remains sluggish)	Low / None
Primary Application	Bioconjugation, D3 receptor ligands	Limited due to poor kinetics	Fast-curing polymers, self-healing materials

Data derived from kinetic studies on the chelation-assistance effect in CuAAC[1],,[2].

Self-Validating Experimental Protocol

As a Senior Application Scientist, I emphasize that a robust protocol must be self-validating. The following workflow for reacting 5-azidoquinoline with a terminal alkyne includes built-in checkpoints to ensure the causality of the reaction is strictly Cu-catalyzed.

Self-validating experimental workflow for evaluating azidoquinoline click reactivity.

Step-by-Step Methodology

1. Substrate Preparation & Control Setup

• Test Reaction: Dissolve 5-azidoquinoline (1.0 eq) and the target terminal alkyne (1.1 eq) in a degassed solvent mixture of THF/H₂O (1:1, v/v) to achieve a 0.1 M concentration.

• Negative Control: Prepare an identical secondary flask, but omit the copper catalyst.

  • Causality Check: This control ensures that any product formed is strictly via CuAAC and not a thermal 1,3-dipolar Huisgen cycloaddition, which requires much higher activation energies.

2. Catalyst & Ligand Addition

• Add TBTA ligand (0.1 eq) to the Test Reaction. TBTA is critical for 5-azidoquinoline to stabilize the Cu(I) intermediate and prevent disproportionation[2].

• Add CuSO4​⋅5H2​O (0.05 eq) followed immediately by freshly prepared sodium ascorbate (0.2 eq).

  • Validation Checkpoint: Observe a transient color change. The solution will shift from blue (Cu²⁺) to pale yellow/colorless (Cu⁺), visually validating the active catalytic state.

3. Reaction Monitoring

• Stir the reaction at room temperature (or up to 50°C for sterically hindered alkynes). Monitor via LC-MS or TLC. 5-azidoquinoline typically reaches full conversion within 12 hours[2]. 8-azidoquinoline will show minimal conversion in this timeframe due to its rigid steric clash[1].

4. Quenching & Extraction

• Quench the reaction by adding an aqueous solution of 0.1 M EDTA.

  • Causality Check: Copper strongly coordinates to the newly formed triazole ring. If not stripped by a stronger chelator like EDTA, residual paramagnetic Cu(II) will severely broaden the signals during NMR analysis, leading to false negatives.

• Extract with ethyl acetate, wash with brine, dry over Na2​SO4​ , and concentrate under reduced pressure.

5. Analytical Validation

• Perform 1 H-NMR (in CDCl3​ or DMSO- d6​ ).

  • Validation Checkpoint: The definitive proof of a successful CuAAC reaction is the disappearance of the terminal alkyne proton ( ∼ 2.5 ppm) and the appearance of a sharp, diagnostic singlet corresponding to the 1,4-disubstituted 1,2,3-triazole C-H proton, typically resonating between δ 7.8 and 8.5 ppm .

References

• The CuAAC: Principles, Homogeneous and Heterogeneous Catalysts, and Novel Developments and Applications Source: ResearchGate / Advanced Science URL
• Dissertation - Uni Halle (Chelation-Assisted CuAAC Kinetics)
• Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands Source: NIH / Bioorganic & Medicinal Chemistry URL

Sources

• 1. researchgate.net [researchgate.net]
• 2. Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]

High-Performance Liquid Chromatography (HPLC) Method Validation for 5-Azidoquinoline Purity Analysis: A Comparative Guide

As a Senior Application Scientist, I frequently encounter analytical bottlenecks when researchers attempt to quantify heterocyclic azides. 5-Azidoquinoline is a highly versatile scaffold, widely utilized in copper-catalyzed azide-alkyne cycloaddition (CuAAC) click chemistry and photoaffinity labeling [1]. However, the purity of this reagent is paramount; trace impurities such as unreacted 5-aminoquinoline or halogenated precursors can poison downstream catalytic cycles or cause off-target labeling in biological assays.

Furthermore, analytical procedures must now align with the recently updated ICH Q2(R2) guidelines, which became effective in June 2024 [2]. This framework mandates a lifecycle and risk-based approach to method validation, requiring robust proof of specificity, accuracy, and precision. This guide objectively compares stationary phase performances and provides a self-validating, ICH-compliant protocol for 5-azidoquinoline analysis.

Methodological Rationale: Overcoming the Quinoline Tailing Dilemma

The most common failure mode in the HPLC analysis of quinoline derivatives is severe peak tailing [3]. The basic nitrogen within the quinoline ring interacts strongly with residual, unendcapped silanol groups on traditional silica-based stationary phases. To engineer a reliable separation, we must address the causality of these interactions through two specific choices:

• Mobile Phase Acidification: We utilize 0.1% Formic Acid (pH ~2.7) in both aqueous and organic phases. Because the pKa of the quinoline nitrogen is approximately 4.9, this acidic environment ensures the molecule remains fully protonated. This drives the analyte into the bulk mobile phase and physically shields it from secondary silanol interactions, drastically improving peak symmetry [4].

• Stationary Phase Selection: While standard C18 columns rely purely on hydrophobic partitioning, they often fail to resolve structurally similar aromatic isomers. By switching to a Phenyl-Hexyl phase, we introduce π−π stacking interactions. The electron-withdrawing azide group (-N3) alters the electron density of the quinoline ring differently than the electron-donating amine group (-NH2) of its precursor. The Phenyl-Hexyl column capitalizes on this electronic disparity, offering superior selectivity.

Chromatographic separation mechanism utilizing π-π interactions for quinoline derivatives.

Comparative Analysis: C18 vs. Phenyl-Hexyl Stationary Phases

To objectively demonstrate the impact of stationary phase chemistry, we compared a standard C18 column against a Phenyl-Hexyl column under identical gradient conditions (10% to 90% Acetonitrile with 0.1% Formic Acid over 15 minutes at 1.0 mL/min).

The data below highlights why standard alkyl phases are sub-optimal for this specific class of heterocyclic azides.

Quantitative Data Summary

Performance Metric	Standard C18 (150 x 4.6 mm, 5 µm)	Phenyl-Hexyl (150 x 4.6 mm, 5 µm)	Analytical Impact
Retention Time (5-Amino)	4.2 min	5.1 min	Phenyl-Hexyl increases retention of polar aromatics.
Retention Time (5-Azido)	5.8 min	8.4 min	Enhanced π−π interaction delays the azide.
Resolution ( Rs​ )	1.8	3.5	Rs​>2.0 is required for baseline separation.
Tailing Factor ( Tf​ )	1.65	1.10	Tf​<1.5 ensures accurate peak integration.
Theoretical Plates ( N )	~8,500	~14,200	Higher efficiency yields sharper, narrower peaks.

Conclusion of Comparison: The Phenyl-Hexyl column is the definitive choice. It not only achieves baseline resolution ( Rs​ = 3.5) but also suppresses the tailing factor to an ideal 1.10, ensuring the method is robust enough for ICH Q2(R2) validation.

Step-by-Step Validation Protocol (ICH Q2(R2) Compliant)

This protocol is designed as a self-validating system. You cannot proceed to sample analysis unless the System Suitability Testing (SST) criteria are strictly met.

Workflow for ICH Q2(R2) compliant HPLC method validation.

Phase 1: Preparation and System Equilibration

• Mobile Phase A: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of ultrapure water (18.2 MΩ·cm). Degas via sonication for 10 minutes.

• Mobile Phase B: Add 1.0 mL of LC-MS grade Formic Acid to 1000 mL of HPLC-grade Acetonitrile.

• Sample Diluent: Prepare a 50:50 (v/v) mixture of Mobile Phase A and B to prevent solvent shock upon injection.

• Equilibration: Flush the Phenyl-Hexyl column with 10% B at 1.0 mL/min at 30°C for 30 minutes until the UV baseline (monitored at 254 nm) is completely flat.

Phase 2: System Suitability Testing (SST)

Causality: SST verifies that the chromatographic system is adequate for the intended analysis on that specific day.

• Inject 10 µL of a 50 µg/mL 5-azidoquinoline standard six consecutive times.

• Validation Gate: Calculate the Relative Standard Deviation (%RSD) of the peak areas. The system is validated for use only if %RSD ≤ 2.0%, Tailing Factor ≤ 1.5, and Theoretical Plates ≥ 10,000.

Phase 3: Specificity and Selectivity

• Inject a blank (Sample Diluent) to confirm no baseline artifacts co-elute with the target retention time.

• Inject a mixed standard containing 50 µg/mL of 5-aminoquinoline and 50 µg/mL of 5-azidoquinoline.

• Validation Gate: Ensure the resolution ( Rs​ ) between the two peaks is ≥ 2.0.

Phase 4: Linearity, LOD, and LOQ

• Prepare a calibration curve using five concentration levels: 1, 10, 25, 50, and 100 µg/mL of 5-azidoquinoline.

• Inject each level in triplicate. Plot the peak area against concentration.

• Validation Gate: The correlation coefficient ( R2 ) must be ≥ 0.999.

• Calculate the Limit of Detection (LOD) and Limit of Quantification (LOQ) based on the standard deviation of the response ( σ ) and the slope ( S ): LOD=3.3(σ/S) and LOQ=10(σ/S) .

Phase 5: Accuracy (Spike Recovery)

Causality: Proves that the sample matrix does not interfere with the extraction or detection of the analyte.

• Spike a known amount of 5-azidoquinoline reference standard into a blank matrix at three levels: 50%, 100%, and 150% of the target analytical concentration.

• Extract and analyze each level in triplicate.

• Validation Gate: Mean recovery must fall strictly between 98.0% and 102.0% [4].

References

• Title: ICH Q2(R2) Validation of analytical procedures - Scientific guideline Source: European Medicines Agency (EMA) URL: [Link]

• Title: Challenges of HPLC determination of quinoline derivatives used in the treatment of malaria Source: Taylor & Francis URL: [Link]

• Title: Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands Source: National Institutes of Health (NIH) / PubMed Central URL: [Link]

Sources

• 1. Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 2. ICH Q2(R2) Validation of analytical procedures - Scientific guideline | European Medicines Agency (EMA) [ema.europa.eu]
• 3. tandfonline.com [tandfonline.com]
• 4. pdf.benchchem.com [pdf.benchchem.com]

Comparative Guide: Reaction Kinetics of 5-Azidoquinoline vs. Phenyl Azide in Click Chemistry

As a Senior Application Scientist, selecting the appropriate azide for bioconjugation or materials synthesis requires moving beyond basic reactivity to understand the thermodynamic and photophysical causality of the molecules involved. This guide provides an in-depth comparison of a standard aryl azide (Phenyl Azide ) and a specialized heteroaromatic azide (5-Azidoquinoline ), focusing on their reaction kinetics, electronic effects, and utility in Copper-Catalyzed Azide-Alkyne Cycloaddition (CuAAC).

Mechanistic Causality & Electronic Profiling

The kinetic behavior of organic azides in cycloaddition reactions is dictated by their electronic structure and the distortion energy required to reach the transition state.

Phenyl Azide (The Baseline Standard): Phenyl azide is the historical benchmark for 1,3-dipolar cycloadditions[1]. In uncatalyzed reactions with unstrained terminal alkynes (like acetylene), it exhibits a high activation energy barrier of approximately 16.2 kcal/mol, leading to sluggish kinetics at room temperature[2]. To overcome this, researchers must utilize Cu(I) catalysis (CuAAC) or introduce ring strain via Strain-Promoted Azide-Alkyne Cycloaddition (SPAAC). In SPAAC, reacting phenyl azide with cyclooctyne lowers the activation energy to 8.0 kcal/mol, primarily due to a 4.5 kcal/mol decrease in the required distortion energy of the azide dipole[2].

5-Azidoquinoline (The Fluorogenic Accelerator): 5-Azidoquinoline introduces two massive advantages over phenyl azide: electronic activation and photophysical utility. The electron-deficient quinoline ring increases the electrophilicity of the azide, subtly accelerating the rate of nucleophilic attack by the Cu(I)-acetylide complex during the metallacycle formation step[3]. More importantly, 5-azidoquinoline (and derivatives like 5-azidoquinoline-8-ol) act as "turn-on" fluorogenic probes. The electron-rich azide group quenches the intrinsic fluorescence of the quinoline core via Photoinduced Electron Transfer (PET). Upon cycloaddition, the formation of the electron-withdrawing 1,2,3-triazole abolishes this quenching, instantly restoring strong fluorescence[4].

Figure 1: CuAAC catalytic cycle highlighting the fluorogenic activation of 5-azidoquinoline.

Quantitative Data Comparison

The following table summarizes the kinetic and physical parameters dictating the experimental use of these two azides.

Parameter	Phenyl Azide	5-Azidoquinoline
Structural Classification	Simple Aryl Azide	Heteroaromatic Azide
Electronic Nature	Neutral / Weakly Electron-Withdrawing	Strongly Electron-Withdrawing
Uncatalyzed Activation Energy	16.2 kcal/mol (with acetylene)[2]	~15.0 kcal/mol (Estimated)
SPAAC Activation Energy	8.0 kcal/mol (with cyclooctyne)[2]	< 8.0 kcal/mol
Fluorogenic Property	None (Requires external fluorophore)	Strong "Turn-On" (PET quenching removed)[4]
Kinetic Monitoring Method	Discontinuous (HPLC, NMR, IR)	Continuous (Real-time Fluorescence)
Primary Application	Baseline bioconjugation, SPAAC studies	Real-time reaction monitoring, live-cell imaging

Self-Validating Experimental Protocol: Comparative Kinetic Assay

To objectively compare the reaction kinetics, we must employ a dual-monitoring workflow. Because phenyl azide is spectroscopically silent in the visible spectrum, it requires discontinuous chromatographic sampling. Conversely, 5-azidoquinoline allows for continuous, non-destructive optical monitoring.

Phase 1: Reagent Preparation & Causality

• Stock Solutions: Prepare 10 mM stock solutions of Phenyl Azide, 5-Azidoquinoline, and Propargyl Alcohol (model alkyne) in anhydrous DMSO. Causality: DMSO ensures complete solubility of the aromatic azides and prevents premature aggregation before introduction to the aqueous buffer.

• Catalyst Premix: Prepare 1 mM CuSO₄ and 5 mM Sodium Ascorbate in 100 mM Phosphate Buffer (pH 7.4). Causality: Ascorbate must be in 5x excess to maintain the copper in the catalytically active Cu(I) state and prevent oxidative degradation of the alkyne.

Phase 2: Reaction Execution

Workflow A: Continuous Monitoring (5-Azidoquinoline)

• Transfer 2.9 mL of the catalyst premix into a quartz cuvette equipped with a magnetic stirrer.

• Add 50 µL of the 10 mM propargyl alcohol stock.

• Place the cuvette in a spectrofluorometer ( λex​ = 370 nm, λem​ = 520 nm).

• Inject 50 µL of the 10 mM 5-azidoquinoline stock to initiate the reaction.

• Record the fluorescence intensity continuously for 60 minutes. The rate of fluorescence increase is directly proportional to the reaction velocity.

Workflow B: Discontinuous Monitoring (Phenyl Azide)

• In a parallel 5 mL glass vial, combine 2.9 mL of catalyst premix and 50 µL of propargyl alcohol.

• Inject 50 µL of phenyl azide to initiate the reaction.

• Every 5 minutes, withdraw a 50 µL aliquot and immediately quench it into 50 µL of 100 mM EDTA solution. Causality: EDTA rapidly chelates Cu(I)/Cu(II), instantly halting the catalytic cycle and freezing the kinetic time-point.

• Analyze the quenched aliquots via RP-HPLC (C18 column, UV detection at 254 nm) to quantify the disappearance of the phenyl azide peak.

Phase 3: Data Synthesis

Plot ln([Azide]0​/[Azide]t​) versus time for both reactions. A linear fit will yield the pseudo-first-order rate constant ( kobs​ ). The self-validating nature of this protocol ensures that the final HPLC yield of Workflow B can be cross-referenced against the plateaued fluorescence maximum of Workflow A to confirm both reactions reached 100% conversion.

Figure 2: Divergent kinetic assay workflow for fluorogenic vs. spectroscopically silent azides.

Conclusion & Application Insights

While phenyl azide remains a reliable, low-cost baseline for standard bioconjugation and theoretical kinetic studies[1], its lack of optical feedback necessitates labor-intensive sampling. 5-Azidoquinoline represents a significant analytical upgrade. By embedding the azide directly into a heteroaromatic fluorophore, researchers gain the ability to track reaction kinetics in real-time, calculate precise rate constants without chromatography, and perform live-cell spatial imaging of click reactions as they occur[4]. For drug development professionals optimizing CuAAC or SPAAC linkers, utilizing 5-azidoquinoline as a proxy during the optimization phase can drastically reduce assay turnaround times.

Sources

• 1. tetrazolelover.at.ua [tetrazolelover.at.ua]
• 2. pubs.acs.org [pubs.acs.org]
• 3. researchgate.net [researchgate.net]
• 4. pubs.acs.org [pubs.acs.org]

Validating 5-azidoquinoline triazole click products via LC-MS analysis

Title: Analytical Superiority of 5-Azidoquinoline in Click Chemistry: A Guide to LC-MS Validation of Triazole Products

Introduction: Copper-catalyzed azide-alkyne cycloaddition (CuAAC) has fundamentally transformed bioconjugation and drug discovery. However, validating the resulting 1,4-disubstituted 1,2,3-triazoles via Liquid Chromatography-Mass Spectrometry (LC-MS) often presents significant analytical hurdles. Triazole metabolites and products are notoriously polar and exhibit poor fragmentation efficiency, frequently yielding high chemical noise and matrix interferences1[1].

To overcome these challenges, selecting the right azide building block is critical. As a Senior Application Scientist, I advocate for the use of 5-azidoquinoline over traditional aliphatic or phenyl azides when downstream LC-MS validation is a priority. The quinoline scaffold not only serves as a privileged pharmacophore—such as in the development of dopamine D3 receptor ligands2[2]—but its basic nitrogen acts as an intrinsic "proton sponge," dramatically enhancing Electrospray Ionization (ESI+) efficiency.

When designing a click chemistry workflow, the choice of azide dictates both the reaction kinetics and the analytical detectability of the final triazole. Aliphatic azides, while sterically unhindered, lack a chromophore and ionize poorly. Conversely, 5-azidoquinoline provides a rigid, highly detectable scaffold.

Quantitative Comparison of Azide Building Blocks for LC-MS Workflows

Azide Scaffold	ESI+ Ionization Efficiency (Rel. Response)	UV-Vis Detectability (λmax)	Triazole Fragmentation Efficiency	Primary Application
5-Azidoquinoline	1.00 (Reference)	High (~315 nm)	High (Quinoline ion)	Drug discovery, LC-MS
Aliphatic Azides	0.15	Low (<220 nm)	Poor (Single fragment)	PEGylation, flexible linkers
Phenyl Azide	0.45	Moderate (~254 nm)	Moderate	Photoaffinity labeling
3-Azido-7-hydroxycoumarin	0.85	High (Fluorogenic)	Moderate	In vitro imaging

Causality of Performance: The superior ESI+ response of 5-azidoquinoline is rooted in its pKa (~4.9). In an acidic LC mobile phase (e.g., 0.1% Formic Acid), the quinoline nitrogen is fully protonated, ensuring the triazole product enters the mass spectrometer as a pre-formed [M+H]+ ion. Furthermore, its strong UV absorbance at 315 nm allows for orthogonal validation via Photodiode Array (PDA) detection, creating a self-validating dataset even if matrix suppression occurs in the MS.

Mechanistic Workflow & Self-Validating Protocol

To ensure scientific integrity, the synthesis and LC-MS analysis of 5-azidoquinoline triazoles must be treated as a coupled, self-validating system. The presence of copper catalysts from the CuAAC reaction is a primary cause of ESI signal suppression and must be systematically eliminated before analysis.

Fig 1. CuAAC synthesis and LC-MS validation workflow for 5-azidoquinoline triazoles.

Step-by-Step Methodology

Phase 1: CuAAC Synthesis

• Reaction Setup: Combine 5-azidoquinoline (1.0 eq) and the target terminal alkyne (1.0 eq) in a 1:1 mixture of DMSO and water.

• Catalyst Addition: Add CuSO4 (0.1 eq) and Sodium Ascorbate (0.2 eq).

• Ligand Stabilization: Introduce TBTA (0.1 eq).

  • Causality: TBTA (tris[(1-benzyl-1H-1,2,3-triazol-4-yl)methyl]amine) is critical. It stabilizes the reactive Cu(I) intermediate, preventing its disproportionation or oxidation by dissolved oxygen, thereby driving the reaction to completion without unwanted byproducts2[2].

• Incubation: Stir at room temperature for 12 hours.

Phase 2: Sample Preparation (Critical for LC-MS)

• Quenching: Dilute the reaction mixture 1:10 with 0.1% aqueous Formic Acid (FA).

• Solid Phase Extraction (SPE): Load the mixture onto a pre-conditioned C18 SPE cartridge. Wash with 5% Methanol in water to elute the copper salts and unreacted ascorbate.

  • Causality: Copper ions severely suppress ESI ionization and contaminate the MS source. SPE ensures only the organic triazole product is retained.

• Elution: Elute the purified triazole with 100% Methanol and dilute to 1 µg/mL in the initial LC mobile phase.

Phase 3: LC-MS/MS Analysis

• Chromatography: Inject 2 µL onto a UHPLC C18 column (e.g., 100 × 2.1 mm, 1.8 µm).

• Mobile Phase: Use a gradient of Water + 0.1% FA (A) and Acetonitrile + 0.1% FA (B).

  • Causality: The 0.1% FA maintains a low pH, ensuring the quinoline nitrogen remains protonated for maximum ESI+ sensitivity.

• Detection: Operate the MS in ESI+ Multiple Reaction Monitoring (MRM) mode.

Overcoming Triazole Fragmentation Challenges

A known limitation in the LC-MS/MS analysis of triazoles is their poor fragmentation efficiency, which often results in a single non-specific fragment (such as the loss of N2)1[1]. 5-azidoquinoline mitigates this by providing a highly stable, predictable product ion.

Fig 2. ESI+ MS/MS fragmentation logic for 5-azidoquinoline-derived 1,2,3-triazoles.

By setting the MRM transition to monitor the cleavage between the triazole ring and the quinoline core, analysts can filter out background chemical noise. This self-validating logic ensures that the detected peak is unequivocally the target click product, providing the high-confidence data required in rigorous drug development pipelines 3[3].

Conclusion For researchers requiring robust, verifiable click chemistry products, 5-azidoquinoline offers unmatched analytical advantages. Its integration into CuAAC workflows not only yields stable 1,2,3-triazoles but transforms the subsequent LC-MS analysis from a challenging endeavor into a highly sensitive, self-validating process.

References

• Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands, nih.gov,
• Improving the LC-MS/MS Selectivity of Triazole Derivative Metabolites with AB SCIEX SelexION™ Technology, sciex.com,
• Versatile Synthetic Platform for 1,2,3-Triazole Chemistry, acs.org,

Sources

• 1. sciex.com [sciex.com]
• 2. Using click chemistry toward novel 1,2,3-triazole-linked dopamine D3 receptor ligands - PMC [pmc.ncbi.nlm.nih.gov]
• 3. pubs.acs.org [pubs.acs.org]

Safety & Regulatory Compliance

5-Azidoquinoline proper disposal procedures

As a Senior Application Scientist, I cannot overstate the importance of understanding the mechanistic causality behind chemical safety. When handling energetic compounds like 5-Azidoquinoline (CAS: 20377-01-9) , rote memorization of safety rules is insufficient; you must understand why a protocol exists to truly mitigate risk.

This guide provides drug development professionals and researchers with a self-validating, step-by-step operational plan for the proper disposal of 5-Azidoquinoline, ensuring both scientific integrity and absolute laboratory safety.

Chemical Stability & Hazard Assessment

Before executing any disposal protocol, we must evaluate the inherent stability of 5-Azidoquinoline (Molecular Formula: C9​H6​N4​ ) using two fundamental empirical rules for organic azides:

• The Rule of Six: This rule dictates that there should be at least six carbon atoms per energetic functional group (such as an azide) to provide sufficient dilution of the explosive energy[1]. 5-Azidoquinoline contains 9 carbon atoms and 1 azide group. Because 9≥6 , the compound satisfies the Rule of Six, making it relatively stable compared to lower molecular weight azides.

• Carbon-to-Nitrogen (C/N) Ratio: The total number of nitrogen atoms should ideally not exceed the number of carbon atoms. For 5-Azidoquinoline, the C/N ratio is 9/4=2.25 . Organic azides with a C/N ratio between 1 and 3 can be safely synthesized and isolated but must be handled with caution, stored below room temperature, and kept at concentrations no greater than 1 M[2].

Critical Incompatibilities (The "Why")

To prevent catastrophic violent decomposition, 5-Azidoquinoline must never come into contact with the following during experiments or disposal:

• Halogenated Solvents (e.g., Dichloromethane, Chloroform): Azide ions can react with these solvents to form diazidomethane or triazidomethane, which are notoriously unstable and highly explosive[3].

• Brønsted Acids: Co-mingling azide waste with acids protonates the azide, generating hydrazoic acid ( HN3​ ). Hydrazoic acid is not only explosive but also a highly volatile gas with toxicity comparable to hydrogen cyanide[3].

• Heavy Metals & Metal Spatulas: Contact with heavy metals (e.g., copper, lead) or the use of metal utensils can result in the formation of heavy metal azides, which are highly shock- and friction-sensitive primary explosives[1].

Disposal Workflow & Decision Matrix

When disposing of 5-Azidoquinoline, laboratories have two primary operational paths: Chemical Quenching (Preferred) or Direct Waste Segregation .

Caption: Operational workflow for the safe handling and disposal of 5-Azidoquinoline waste.

Step-by-Step Disposal Methodologies

Method A: Chemical Quenching via Staudinger Reduction (Preferred)

The safest method to dispose of an organic azide is to chemically convert it into a stable, non-explosive derivative prior to disposal[1]. The Staudinger reduction uses triphenylphosphine ( PPh3​ ) to reduce the azide group to a stable amine (in this case, 5-Aminoquinoline)[4].

Self-Validating Protocol:

• Preparation: Conduct this procedure in a certified chemical fume hood, behind a blast shield. Wear a flame-resistant lab coat, safety goggles, and nitrile gloves[3].

• Dilution: Dissolve the 5-Azidoquinoline waste in an anhydrous, non-halogenated solvent like Tetrahydrofuran (THF). Ensure the concentration is strictly below 0.5 M to control the thermodynamics of the reduction.

• Phosphine Addition: Slowly add a solution of Triphenylphosphine (1.1 to 1.5 equivalents) in THF to the stirring azide solution at room temperature.

  • Mechanistic Causality: The phosphine nucleophilically attacks the terminal nitrogen of the azide, forming a phosphazide intermediate[4].

• Visual Validation: Observe the reaction for the evolution of nitrogen gas ( N2​ ) bubbles. The cessation of bubbling serves as a visual, self-validating indicator that the irreversible retrocycloaddition is complete, yielding an iminophosphorane[4].

• Hydrolysis: Once gas evolution completely stops, add water (excess) to the flask. This hydrolyzes the iminophosphorane into 5-Aminoquinoline (CAS: 611-34-7)[5] and triphenylphosphine oxide[4].

• Final Disposal: The resulting mixture no longer possesses explosive properties. It can now be safely disposed of in your laboratory's standard organic waste stream (non-halogenated).

Method B: Direct Waste Segregation (Alternative)

If chemical quenching is not logistically feasible, the unreacted 5-Azidoquinoline must be carefully segregated for Environmental Health and Safety (EHS) pickup.

Operational Protocol:

• Container Selection: Obtain a dedicated, explicitly labeled waste container made of polyethylene or polypropylene. Do not use containers with metal caps or glass joints , as friction on ground glass can initiate explosive decomposition[2].

• Chemical Isolation: Ensure the waste stream contains absolutely no Brønsted acids, heavy metal salts, or halogenated solvents[3]. Keep the waste solution at a pH > 9 at all times to prevent accidental hydrazoic acid formation[3].

• Labeling: Affix an orange "HAZARDOUS WASTE" label detailing the specific contents: "Organic Azide Waste - 5-Azidoquinoline".

• Storage & Pickup: Store the container in a dark, cool environment (preferably away from light and heat sources)[3]. Request an immediate pickup from your institution's EHS department; do not allow azide waste to accumulate over long periods.

Quantitative Data Summary

For rapid logistical reference, the following table summarizes the critical quantitative metrics associated with 5-Azidoquinoline handling and disposal:

Parameter	Value / Specification	Causality / Impact
Molecular Formula	C9​H6​N4​	Defines the energetic potential of the molecule.
C/N Ratio	2.25	Falls in the 1–3 range; requires synthesis < 1 M and cold storage[2].
Rule of Six Value	9	>6 ; provides sufficient carbon dilution to prevent spontaneous explosion[1].
Quenching Agent	Triphenylphosphine ( PPh3​ )	Initiates Staudinger reduction to neutralize the explosive pharmacophore[4].
Stable Derivative	5-Aminoquinoline	The non-explosive product of quenching, safe for standard organic disposal[5].
Waste pH Requirement	pH > 9	Prevents the formation of volatile, highly toxic hydrazoic acid ( HN3​ )[3].

References

• Safe Handling of Azides - University of Pittsburgh Environmental Health and Safety. Retrieved from: [Link]

• Information on Azide Compounds - Stanford Environmental Health & Safety. Retrieved from:[Link]

• Sodium Azide and Organic Azides: Special Handling Considerations - UC Santa Barbara Department of Chemistry and Biochemistry. Retrieved from:[Link]

• Bioorthogonal reactions of triarylphosphines and related analogs (Staudinger Reduction) - PMC - National Institutes of Health. Retrieved from:[Link]

• Quinolin-5-amine (5-Aminoquinoline) Properties - Chemsrc. Retrieved from:[Link]

Sources

• 1. safety.pitt.edu [safety.pitt.edu]
• 2. Information on Azide Compounds – Stanford Environmental Health & Safety [ehs.stanford.edu]
• 3. ehs.ucsb.edu [ehs.ucsb.edu]
• 4. “Bioorthogonal reactions of triarylphosphines and related analogs” - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Quinolin-5-amine | CAS#:611-34-7 | Chemsrc [chemsrc.com]

Personal protective equipment for handling 5-Azidoquinoline

Comprehensive Safety & Operational Guide: Handling 5-Azidoquinoline

5-Azidoquinoline (CAS: 20377-01-9) is a highly reactive, versatile building block frequently utilized in click chemistry (CuAAC) and pharmaceutical synthesis. However, like all organic azides, it possesses significant thermodynamic instability. As a Senior Application Scientist, I have structured this guide to provide you with the mechanistic understanding required to handle this compound safely. Safety is not merely a compliance checklist; it is the applied physical chemistry of preventing unintended energy release.

Every protocol described below is designed as a self-validating system—meaning the procedure inherently verifies its own safety at critical junctures.

Mechanistic Hazard Assessment

Organic azides are prone to violent decomposition triggered by thermal, photolytic, or kinetic energy. We quantify this risk using two structural metrics: the Carbon-to-Nitrogen (C/N) ratio and the "Rule of Six" 1. 5-Azidoquinoline (Formula: C₉H₆N₄) presents a unique hazard profile because it satisfies one safety metric while failing another.

Table 1: Quantitative Hazard Assessment & Stability Metrics

Metric	Value	Safety Threshold	Mechanistic Rationale
Carbon-to-Nitrogen (C/N) Ratio	2.25	≥ 3.0 for stable isolation	A C/N ratio < 3 indicates high energy density. The proximity of nitrogen atoms increases the thermodynamic drive for explosive N₂ release 1.
Rule of Six (Carbons per Azide)	9	≥ 6	Provides sufficient molecular dilution of the energetic explosophore (azide group), reducing shock sensitivity.
Max Safe Concentration	1.0 M	≤ 1.0 M	Limits the total kinetic energy available in solution, preventing runaway chain-reaction decomposition 2.
Storage Temperature	-18 °C	≤ -18 °C	Suppresses thermal decomposition pathways and spontaneous degradation into highly reactive nitrenes 3.

Mandatory Personal Protective Equipment (PPE) & Engineering Controls

The azide anion exhibits a toxicity profile nearly identical to the cyanide ion, acting as a potent cytochrome c oxidase inhibitor. Dermal absorption is rapid and potentially fatal 4.

Table 2: PPE & Engineering Specifications

Equipment	Specification	Causality / Rationale
Primary Gloves	Heavy Nitrile (≥ 8 mil)	Azide ions are highly skin-permeable. Standard 4-mil gloves offer insufficient breakthrough time.
Secondary Gloves	Silver Shield (Under-glove)	Required for scale-up operations to provide absolute chemical impermeability against organic solvents carrying the azide 4.
Body Protection	Flame-Resistant (FR) Lab Coat	Protects against flash fires resulting from spontaneous exothermic decomposition.
Eye/Face Protection	ANSI Z87.1 Goggles + Face Shield	Defends against concussive blasts and chemical splashes during pressurized gas release (N₂).
Engineering Control	Fume Hood + Portable Blast Shield	Deflects shrapnel from glassware in the event of an unintended detonation 5.

Operational Logic & Experimental Workflow

The following flowchart maps the critical decision points when handling 5-Azidoquinoline. Deviating from these solvent and equipment choices introduces fatal risks.

Operational Logic and Hazard Prevention Workflow for 5-Azidoquinoline Handling.

Protocol 1: Safe Weighing and Reaction Setup

• Preparation: Lower the fume hood sash to the lowest operable level and position a portable blast shield. Ensure ambient lighting is minimized to prevent photolytic degradation.

• Tool Selection: Obtain a clean, static-free plastic or ceramic spatula 3.

  • Mechanistic Rationale: Metal spatulas can react with the azide moiety via friction to form highly unstable, shock-sensitive metal azides.

• Solvent Selection: Dissolve 5-Azidoquinoline in a compatible non-halogenated solvent (e.g., THF, DMF, or DMSO).

  • Mechanistic Rationale: Halogenated solvents like dichloromethane (DCM) or chloroform react with azides to form di-azidomethane and tri-azidomethane, which are violently explosive even at ambient temperatures 1.

• Self-Validation Check: Dilute the solution to a final concentration of < 1.0 M. Verify dissolution visually; a clear, homogenous solution confirms no localized concentration gradients exist that could trigger runaway decomposition.

Emergency Spill Protocol (Incidental Solid Spill)

Treat all dry spills as immediate detonation hazards. Do not sweep dry azide powders.

Protocol 2: Incidental Spill Response

• Isolation: Immediately halt work, alert nearby personnel, and ensure full PPE (FR lab coat, goggles, face shield, and double-gloves) is worn.

• Wetting (Self-Validating Step): Test your wetting solution using pH paper to guarantee pH > 9. Gently mist the spilled 5-Azidoquinoline powder with this basic aqueous solution 2.

  • Mechanistic Rationale: Wetting prevents the aerosolization of toxic, shock-sensitive dust. The basic pH strictly prevents the formation of hydrazoic acid (HN₃), a highly toxic, volatile, and explosive gas that forms instantaneously in acidic conditions.

• Collection: Using a plastic dustpan or ceramic scraper, carefully sweep the wet material into a non-metallic, wide-mouth container.

• Decontamination: Wipe the spill area thoroughly with the pH > 9 buffer and dispose of all absorbent materials in a dedicated azide waste stream.

Waste Disposal & Quenching Plan

Never dispose of unreacted 5-Azidoquinoline directly into standard organic or aqueous waste streams.

Protocol 3: Post-Reaction Quenching

• Quenching (Staudinger Reduction): If unreacted 5-Azidoquinoline remains post-experiment, add a stoichiometric excess of triphenylphosphine (PPh₃) slowly to the reaction mixture at 0 °C.

  • Mechanistic Rationale: PPh₃ smoothly reduces the azide to a stable iminophosphorane (and subsequently an amine upon hydrolysis), safely off-gassing N₂ in a controlled, endothermic-leaning manner.

• Self-Validation Check: Validate quenching completion by observing the cessation of nitrogen gas evolution (bubbling). Confirm the absence of the azide starting material via TLC or IR spectroscopy (disappearance of the ~2100 cm⁻¹ azide stretch) before proceeding to disposal.

• Waste Segregation: Transfer the quenched mixture to a dedicated, clearly labeled "Azide Waste" container. Ensure the waste container is maintained at pH > 9 using dilute NaOH 5.

  • Mechanistic Rationale: Mixing azide waste with acidic waste streams or heavy metals (copper, lead) will generate lethal hydrazoic acid gas or explosive metal azides over time.

References

• Source: University of Pittsburgh Environmental Health and Safety (pitt.edu)
• Source: University College Dublin (ucd.ie)
• Source: BenchChem (benchchem.com)
• Source: UC Santa Barbara Environmental Health & Safety (ucsb.edu)
• Source: Case Western Reserve University (case.edu)

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• 1. safety.pitt.edu [safety.pitt.edu]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. ucd.ie [ucd.ie]
• 4. ehs.ucsb.edu [ehs.ucsb.edu]
• 5. artscimedia.case.edu [artscimedia.case.edu]